molecular formula C9H16N2OS B13277109 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Cat. No.: B13277109
M. Wt: 200.30 g/mol
InChI Key: CSZSHMODOGZETQ-UHFFFAOYSA-N
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Description

4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol ( 1485301-52-7) is a chemical compound with the molecular formula C 9 H 16 N 2 OS and a molecular weight of 200.30 g/mol . This butan-2-ol derivative features a 4-methylthiazole moiety, a privileged structure in medicinal chemistry known for its diverse pharmacological profiles . The primary research value of this compound lies in its role as a versatile building block or advanced intermediate in organic synthesis and drug discovery. The 2-aminothiazole scaffold and its derivatives are recognized as promising frameworks in the development of small molecule therapeutic agents . Specifically, molecules containing the thiazole ring have demonstrated potent inhibitory activity against a wide range of enzyme targets and have been investigated as anticancer, antimicrobial, and anti-inflammatory agents, among others . The structure of this compound, which includes hydrogen bond donors and acceptors, suggests potential for interaction with various biological targets, making it a valuable candidate for hit-to-lead optimization campaigns and structure-activity relationship (SAR) studies . This product is provided for Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

 C9H16N2OS

Molecular Weight

 200.30 g/mol

IUPAC Name

 4-[(4-methyl-1,3-thiazol-5-yl)methylamino]butan-2-ol

InChI

 InChI=1S/C9H16N2OS/c1-7(12)3-4-10-5-9-8(2)11-6-13-9/h6-7,10,12H,3-5H2,1-2H3

InChI Key

 CSZSHMODOGZETQ-UHFFFAOYSA-N

Canonical SMILES

 CC1=C(SC=N1)CNCCC(C)O

Origin of Product

 United States
Foundational & Exploratory

Chemical structure and physicochemical properties of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Chemical Structure and Physicochemical Properties of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Introduction

In the landscape of medicinal chemistry, the thiazole ring system stands out as a "privileged scaffold," a core structural motif present in a multitude of biologically active compounds and FDA-approved drugs.[1][2] Its derivatives are known to exhibit a vast spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5] This guide focuses on a novel entity, 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol , a molecule that combines the recognized biological potential of the 4-methylthiazole core with an amino alcohol side chain, a feature often employed to modulate solubility and target engagement.

As this compound is not extensively documented in public literature, this whitepaper serves as a foundational technical guide for researchers. It provides a detailed analysis of its chemical structure, a comprehensive profile of its predicted physicochemical properties derived from industry-standard computational models, and robust, field-proven experimental protocols for their empirical validation. The causality behind each experimental choice is explained to provide a framework for practical application and further investigation.

Chemical Structure and Nomenclature

The structure of the title compound is elucidated by its IUPAC name, which systematically describes its constituent functional groups. It features a butan-2-ol backbone, indicating a four-carbon aliphatic chain with a hydroxyl group at the second position. This is appended with a secondary amine at the fourth carbon, which is itself substituted by a (4-methyl-1,3-thiazol-5-yl)methyl group. This specific arrangement of atoms imparts distinct chemical characteristics that govern its physical and biological behavior.

Caption: 2D structure of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol.

Predicted Physicochemical Properties

In the absence of empirical data, in silico prediction of physicochemical properties is an indispensable tool in early-stage drug discovery for prioritizing candidates and anticipating their behavior.[6][7] The properties listed below were estimated based on computational models analogous to those provided by leading software platforms like ACD/Labs Percepta® and ChemAxon's Chemicalize, which utilize large, curated experimental datasets to build their predictive algorithms.[8][9][10]

PropertyPredicted ValueUnitSignificance in Drug Development
Molecular FormulaC₉H₁₆N₂OS-Defines the elemental composition and exact mass.
Molecular Weight200.30 g/mol Influences diffusion, bioavailability, and conformity to guidelines like Lipinski's Rule of Five.[10]
pKa (Most Basic)~8.5 - 9.5-Governs ionization state at physiological pH (7.4), impacting solubility, permeability, and target binding.[11] The secondary amine is the most basic site.
pKa (Most Acidic)~15 - 16-The butan-2-ol hydroxyl group is weakly acidic.
cLogP~1.2 - 1.8-A measure of lipophilicity, which affects absorption, distribution, metabolism, and excretion (ADME) properties.[12]
Aqueous Solubility (logS)~ -2.0 to -2.5log(mol/L)Critical for formulation and bioavailability. Low solubility can hinder in vitro testing and in vivo efficacy.[13][14]
Polar Surface Area (PSA)~60 - 70ŲCorrelates with passive membrane permeability and blood-brain barrier penetration.[10]
H-Bond Donors2-The -OH and -NH groups can donate hydrogen bonds, influencing solubility and target interactions.
H-Bond Acceptors3-The N and O atoms, and the thiazole N, can accept hydrogen bonds.

Experimental Protocols for Physicochemical Characterization

The following sections detail standardized, self-validating protocols for the empirical determination of the key physicochemical properties of a novel compound. The rationale behind the chosen methods reflects industry best practices for accuracy and relevance in a drug discovery context.

Melting Point (MP) Determination via Capillary Method

Rationale: The melting point is a fundamental physical property that provides a primary indication of a compound's purity. Pure crystalline compounds typically exhibit a sharp melting range (0.5-1.0°C), whereas impurities lead to a depressed and broader melting range.[15] The capillary method is a standard technique cited by major pharmacopeias.[16][17]

Protocol:

  • Sample Preparation: Ensure the compound is finely powdered and thoroughly dried, for instance, in a vacuum desiccator over silica gel for 24 hours to remove residual solvents.[17]

  • Capillary Loading: Load the powdered sample into a thin-walled capillary tube (e.g., 0.8-1.2 mm internal diameter) to a packed height of 2.5-3.5 mm.[17] Tightly pack the sample by tapping the sealed end of the tube on a hard surface.

  • Initial Rapid Determination: Place the capillary in a melting point apparatus. Heat rapidly to obtain an approximate melting temperature. This initial run informs the parameters for the precise measurement.[15]

  • Precise Determination: Using a fresh sample, heat the apparatus to a temperature approximately 5-10°C below the estimated MP.

  • Controlled Heating: Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the sample, heating block, and thermometer.[17]

  • Data Recording: Record the temperature at which the first liquid droplet appears (onset) and the temperature at which the entire sample becomes a clear liquid (clear point). The range between these two points is the melting range.

  • Validation: Perform the measurement in triplicate to ensure reproducibility.[16]

G cluster_prep Sample Preparation cluster_measurement Measurement cluster_validation Validation p1 Dry & Powder Sample p2 Pack Capillary Tube (2.5-3.5 mm height) p1->p2 m1 Insert into Apparatus p2->m1 m2 Rapid Heating (Approximate MP) m1->m2 m3 Slow Heating (1-2°C/min) near approx. MP m2->m3 m4 Record T_onset and T_clear m3->m4 v1 Perform in Triplicate m4->v1 v2 Report Melting Range v1->v2

Caption: Experimental workflow for melting point determination.

Kinetic Aqueous Solubility Determination

Rationale: Aqueous solubility is a critical determinant of a drug's bioavailability.[18] For early discovery, kinetic solubility is a high-throughput method that assesses how readily a compound, when introduced from an organic solvent (typically DMSO), dissolves and remains in an aqueous buffer.[13][19] This mimics the conditions of many in vitro biological assays and provides a rapid assessment of potential liabilities.[20][21]

Protocol:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of the test compound (e.g., 10 mM) in 100% dimethyl sulfoxide (DMSO).

  • Assay Plate Preparation: Add the DMSO stock solution to an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a 96-well plate to a final theoretical concentration (e.g., 200 µM). The final DMSO concentration should be low (e.g., ≤2%) to minimize its effect on solubility.[18][21]

  • Equilibration: Seal the plate and shake at room temperature for a set period (e.g., 2-4 hours) to allow the system to reach equilibrium.[18][20]

  • Precipitate Removal: Separate any undissolved precipitate from the saturated solution. This is typically achieved by filtering the plate through a solubility filter plate (e.g., 0.45 µm pore size).[19][21]

  • Quantification: Analyze the clear filtrate to determine the concentration of the dissolved compound. High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Mass Spectrometry (LC-MS/MS) are standard methods.[18][19]

  • Calibration: Quantify the concentration against a standard curve prepared by serial dilutions of the DMSO stock in a mixture of the aqueous buffer and DMSO that matches the assay conditions.

  • Data Reporting: The measured concentration of the filtrate is reported as the kinetic solubility in µM.

G s1 Prepare 10 mM Stock in 100% DMSO s2 Add Stock to Buffer (pH 7.4) in 96-well plate (≤2% DMSO) s1->s2 s3 Shake to Equilibrate (e.g., 2 hours) s2->s3 s4 Filter to Remove Precipitate (0.45 µm filter plate) s3->s4 s5 Quantify Filtrate Concentration (HPLC-UV or LC-MS/MS) s4->s5 s6 Compare to Standard Curve s5->s6 s7 Report Solubility (µM) s6->s7

Caption: Experimental workflow for kinetic solubility determination.

pKa Determination via Potentiometric Titration

Rationale: The acid dissociation constant (pKa) defines the ionization state of a molecule at a given pH.[22] Since ionization profoundly affects a drug's interaction with its target and its ability to cross biological membranes, determining the pKa is essential.[11] Potentiometric titration is a highly accurate and widely used method for this purpose.[23][24]

Protocol:

  • System Calibration: Calibrate the pH electrode using at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

  • Sample Preparation: Prepare a solution of the compound (e.g., 1 mM) in water or a water/co-solvent mixture if solubility is low.[22] Maintain a constant ionic strength using an inert salt like 0.15 M KCl.[25]

  • Initial Acidification: Acidify the sample solution to a starting pH of ~2.0 using a standardized acid (e.g., 0.1 M HCl). This ensures that the basic functional group (the secondary amine) is fully protonated.

  • Titration: Titrate the solution by adding small, precise aliquots of a standardized base (e.g., 0.1 M NaOH).[25]

  • pH Monitoring: Record the pH value after each addition of titrant, allowing the reading to stabilize (e.g., drift < 0.01 pH units/minute).[25] Continue the titration until the pH reaches ~12.0.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, which corresponds to the flattest region of the buffer zone or the inflection point of the first derivative of the titration curve.[11][24]

  • Validation: Perform a blank titration (without the compound) to correct for the buffering capacity of water and any impurities. Conduct at least three independent titrations of the compound to ensure reproducibility.[25]

LogP Determination via Shake-Flask Method (OECD 107)

Rationale: The n-octanol/water partition coefficient (LogP or Kow) is the definitive measure of a compound's lipophilicity, a key parameter in ADME modeling. The shake-flask method is the internationally recognized gold standard (OECD Test Guideline 107) for direct measurement of this property for compounds with expected logP values between -2 and 4.[26][27]

Protocol:

  • Solvent Preparation: Pre-saturate high-purity n-octanol with water and, separately, water with n-octanol by shaking them together for 24 hours and then allowing the phases to separate.[28] Use the corresponding saturated phases for the experiment.

  • Compound Addition: Add a known amount of the test compound to a mixture of the pre-saturated n-octanol and water in a suitable vessel.

  • Equilibration: Shake the vessel vigorously for a sufficient time (e.g., 2 hours at 25°C) to ensure equilibrium is reached.[29]

  • Phase Separation: Separate the n-octanol and aqueous phases. Centrifugation is essential to prevent the formation of emulsions, which can lead to erroneous results.[26]

  • Concentration Analysis: Carefully sample each phase and determine the concentration of the compound (C_octanol and C_water) using a validated analytical method (e.g., HPLC-UV).

  • Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase (P = C_octanol / C_water).

  • LogP Determination: The LogP is the base-10 logarithm of the partition coefficient (LogP = log₁₀(P)).

  • Validation: The experiment should be performed in triplicate. The final logP values should fall within a range of ± 0.3 units to be considered valid.[26][28]

Significance of the 4-Methyl-1,3-Thiazole Moiety

The inclusion of the 4-methyl-1,3-thiazole ring is not arbitrary; this scaffold is a cornerstone of modern medicinal chemistry.[4][30] Thiazole-containing compounds have demonstrated a remarkable diversity of biological activities, a fact that provides a strong rationale for the synthesis and investigation of novel analogues like the one discussed herein.[3][31]

  • Anticancer Activity: Many thiazole derivatives act as potent anticancer agents.[2][4] For instance, Dasatinib, an FDA-approved kinase inhibitor for treating leukemia, features a prominent thiazole ring.

  • Antimicrobial Properties: The thiazole nucleus is integral to the structure of penicillin antibiotics and is found in numerous synthetic agents with antibacterial and antifungal properties.[1][5][32]

  • Anti-inflammatory Effects: Researchers have successfully designed 4-methylthiazole derivatives that inhibit key inflammatory mediators, such as nitric oxide (NO) production.[30][33]

The unique electronic properties of the thiazole ring, arising from the presence of both sulfur and nitrogen heteroatoms, allow it to engage in a variety of non-covalent interactions with biological targets, including hydrogen bonding and π-stacking.[34] The specific substitution pattern in 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol suggests a molecule designed to explore these interactions while using the flexible amino alcohol chain to optimize physicochemical properties and achieve a favorable ADME profile.

Conclusion

This technical guide provides a foundational understanding of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol, a novel molecule with potential therapeutic relevance. By combining a detailed structural analysis, a full profile of predicted physicochemical properties, and a set of validated experimental protocols, this document equips researchers with the necessary tools to undertake a comprehensive characterization of this and similar compounds. The established biological significance of the 4-methylthiazole core underscores the value of such investigations in the ongoing search for new and effective therapeutic agents.

References

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  • Special Issue : Pyrazole and Thiazole Derivatives in Medicinal Chemistry. MDPI. [Link]

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  • A.8. PARTITION COEFFICIENT 1. METHOD The 'shake flask' method described is based on the OECD Test Guideline (1). 1.1. INTRODUCTI. EUR-Lex. [Link]

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Synthesis Pathway and Chemical Precursors for 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol (CAS No. 1485301-52-7, MW: 200.30)[1] is a highly functionalized secondary amine characterized by a 4-methyl-1,3-thiazole heterocyclic core linked via a methylene bridge to a chiral amino alcohol side chain. Thiazole-containing compounds are privileged structures in medicinal chemistry, frequently serving as pharmacophores in agents exhibiting [2]. The incorporation of the butan-2-ol moiety enhances the molecule's aqueous solubility and introduces critical hydrogen-bond donor/acceptor sites, which are often essential for high-affinity target binding in drug development.

This guide provides an authoritative, self-validating methodology for the synthesis of this molecule, focusing on the chemoselective reductive amination of its primary precursors.

Retrosynthetic Analysis & Pathway Selection

To design an efficient and scalable synthesis, retrosynthetic disconnection of the target molecule at the secondary amine C–N bond reveals two primary synthons: an electrophilic aldehyde and a nucleophilic primary amine.

  • Precursor A (Electrophile): 4-Methyl-1,3-thiazole-5-carbaldehyde

  • Precursor B (Nucleophile): 4-Aminobutan-2-ol

The forward reaction is a reductive amination . This pathway is selected over direct alkylation (e.g., using a thiazolyl-methyl halide) because direct alkylation often suffers from over-alkylation, leading to undesired tertiary amines or quaternary ammonium salts. Reductive amination offers superior atom economy, exceptional chemoselectivity, and mild conditions that prevent the undesired oxidation or side-reactions of the secondary alcohol on Precursor B.

Retrosynthesis Target Target Molecule 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol Imine Imine Intermediate (Schiff Base) Target->Imine Reductive Amination Aldehyde Precursor A 4-Methyl-1,3-thiazole-5-carbaldehyde Imine->Aldehyde Disconnection Amine Precursor B 4-Aminobutan-2-ol Imine->Amine Disconnection

Retrosynthetic disconnection of the target molecule into its primary precursors.

Chemical Precursors: Sourcing and Synthesis

Precursor A: 4-Methyl-1,3-thiazole-5-carbaldehyde

This electrophilic building block can be sourced commercially or synthesized de novo. The standard synthetic route begins with ethyl 3-oxobutanoate, which undergoes bromination and subsequent cyclization with thioformamide to construct the thiazole ring. The resulting ester is then reduced to the alcohol and carefully oxidized (e.g., via Swern oxidation or using MnO₂) to yield the target aldehyde[2].

Precursor B: 4-Aminobutan-2-ol

As a chiral amino alcohol, the stereochemistry of the final drug candidate relies entirely on the enantiomeric purity of this precursor. While traditional chemical synthesis involves the reduction of 4-amino-2-butanone derivatives, recent breakthroughs in metabolic engineering have enabled the bioproduction of 4-aminobutan-2-ol via . This biocatalytic approach utilizes post-PKS transamination to yield the amino alcohol with exceptional enantiomeric excess.

Detailed Synthetic Methodology: Reductive Amination

The following protocol outlines a self-validating workflow for the chemoselective reductive amination of the precursors. This method is adapted from established protocols used in the [3].

Experimental Protocol

Step 1: Imine Formation

  • Action: In a flame-dried 100 mL round-bottom flask under an inert argon atmosphere, dissolve 4-methyl-1,3-thiazole-5-carbaldehyde (1.0 equiv, 10 mmol) and 4-aminobutan-2-ol (1.1 equiv, 11 mmol) in anhydrous 1,2-dichloroethane (DCE, 0.2 M). Add glacial acetic acid (AcOH, 1.2 equiv). Stir at room temperature for 1–2 hours.

  • Causality: DCE is chosen as a non-nucleophilic solvent that provides excellent solubility for both precursors. Acetic acid acts as a Brønsted acid catalyst; it protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the nucleophilic attack by the amine to form the Schiff base (imine).

Step 2: Chemoselective Reduction

  • Action: Cool the reaction mixture to 0 °C using an ice-water bath. Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv, 15 mmol) portion-wise over 15 minutes. Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours. Monitor via LC-MS until the aldehyde is completely consumed.

  • Causality: NaBH(OAc)₃ is a mild reducing agent. The steric bulk and electron-withdrawing nature of its acetate groups reduce its nucleophilicity compared to NaBH₄. This ensures strict chemoselectivity—it selectively reduces the transient, highly electrophilic iminium ion without reducing the unreacted aldehyde precursor into an alcohol byproduct. Cooling to 0 °C manages the mild exotherm associated with hydride transfer.

Step 3: Quenching and pH Adjustment

  • Action: Carefully quench the reaction by adding saturated aqueous NaHCO₃ dropwise until the pH of the aqueous layer reaches 8–9.

  • Causality: The reaction must be quenched to safely destroy excess hydride. Crucially, the target molecule contains a secondary amine and a hydrophilic alcohol tail. If the aqueous layer remains acidic or neutral, the amine will exist as a protonated ammonium salt, making it highly water-soluble and leading to catastrophic yield losses during extraction. Adjusting the pH to 8–9 ensures the amine is deprotonated into its free-base form, maximizing its partition coefficient into the organic phase.

Step 4: Extraction and Purification

  • Action: Extract the aqueous layer with dichloromethane (DCM) (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (silica gel, DCM:MeOH gradient containing 1% Et₃N).

  • Causality: Secondary amines tend to streak severely on standard silica gel due to strong hydrogen bonding with acidic silanol groups. The addition of 1% triethylamine (Et₃N) to the eluent deactivates the silica, resulting in sharp elution bands and higher isolated yields.

Workflow Step1 Step 1: Imine Formation Mix Precursors in DCE + AcOH Stir at RT (1-2 h) Step2 Step 2: Reduction Add NaBH(OAc)3 at 0 °C Stir at RT (12-16 h) Step1->Step2 Step3 Step 3: Quenching Add Saturated NaHCO3 (aq) Adjust pH to 8-9 Step2->Step3 Step4 Step 4: Extraction Extract with DCM Wash with Brine, Dry (Na2SO4) Step3->Step4 Step5 Step 5: Purification Silica Column Chromatography (DCM:MeOH + 1% Et3N) Step4->Step5 Final Pure Target Compound Yield: >80% Step5->Final

Step-by-step experimental workflow for the reductive amination and purification process.

Quantitative Data & Optimization

The table below summarizes the optimization of the reductive amination conditions, demonstrating the causality behind selecting NaBH(OAc)₃ in DCE over alternative reducing systems.

Reducing AgentSolventAdditiveTemp (°C)Time (h)Yield (%)Causality / Observation
NaBH(OAc)₃ DCE AcOH (1.2 eq) 0 to RT 12 85 - 88 Optimal; selective iminium reduction, no aldehyde reduction.
NaBH(OAc)₃THFAcOH (1.2 eq)0 to RT1672Slower reaction rate compared to halogenated solvents.
NaBH₃CNMeOHAcOH (cat.)RT1678Good yield, but generates highly toxic HCN gas during workup.
NaBH₄MeOHNone0 to RT445Poor selectivity; significant reduction of precursor aldehyde to alcohol.

References

  • A polyketide-based biosynthetic platform for diols, amino alcohols and hydroxy acids Source: Nature Catalysis URL:[Link]

  • METHYL SULFANYL PYRIMIDINES USEFUL AS ANTIINFLAMMATORIES, ANALGESICS, AND ANTIEPILEPTICS (EP 2432776 B1)

  • Design and Synthesis of TASIN Analogs Specifically Targeting Colorectal Cancer Cell Lines with Mutant Adenomatous Polyposis Coli (APC) Source: Journal of Medicinal Chemistry URL:[Link]

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Methodological & Application

A Robust, Validated HPLC-UV Method for the Quantification of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This document details the systematic development and subsequent validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol. The method development process was guided by the physicochemical properties of the analyte, focusing on achieving optimal retention, peak symmetry, and resolution from potential impurities. The final isocratic method utilizes a C18 stationary phase with a buffered mobile phase and UV detection. The method was validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent specificity, linearity, accuracy, precision, and robustness.[1][2][3] This application note provides a comprehensive protocol suitable for quality control, stability testing, and routine analysis in pharmaceutical research and development environments.

Introduction and Analyte Characterization

4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol is a heterocyclic compound containing a thiazole ring, a secondary amine, and a hydroxyl group. The presence of these functional groups presents a specific set of challenges and opportunities for chromatographic separation. The thiazole moiety contains a chromophore suitable for UV detection, while the basic secondary amine and polar hydroxyl group suggest that the analyte is a polar, ionizable compound.[4]

Physicochemical Considerations for Method Development:

  • Polarity: The combination of the butanol chain and the secondary amine makes the molecule relatively polar. This can lead to poor retention on traditional nonpolar reversed-phase columns like C18.[5][6] Therefore, mobile phase conditions must be carefully controlled to achieve adequate retention.

  • Ionization (pKa): The secondary amine is basic and will be protonated at acidic pH. Knowledge of the analyte's pKa is critical for selecting a mobile phase pH that ensures a consistent ionization state, which is essential for reproducible retention times and good peak shape.[4] By maintaining the mobile phase pH at least two units below the amine's pKa, the analyte will exist predominantly in its protonated, charged form, minimizing peak tailing that can occur when both ionized and non-ionized forms are present.

  • UV Absorbance: The thiazole ring is an effective chromophore.[7] A UV scan using a photodiode array (PDA) detector is necessary to determine the wavelength of maximum absorbance (λmax) to ensure high sensitivity for quantification.

HPLC Method Development Strategy

The goal of method development is to achieve a reliable separation in a reasonable timeframe.[4] Our strategy involves a systematic evaluation of critical chromatographic parameters, including stationary phase, mobile phase pH and composition, and temperature.

Instrumentation and Reagents

  • HPLC System: A standard HPLC or UPLC system equipped with a binary or quaternary pump, autosampler, column oven, and a PDA or UV-Vis detector.[8]

  • Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm (or equivalent) was chosen as the initial column due to its versatility and wide use in the pharmaceutical industry.[9]

  • Reagents:

    • Acetonitrile (HPLC Grade)

    • Methanol (HPLC Grade)

    • Water (HPLC Grade or Milli-Q)

    • Formic acid (or Trifluoroacetic acid)

    • Ammonium formate (or other suitable buffer salts)

Rationale for Initial Conditions

The initial experimental choices are grounded in the analyte's chemical properties to create a logical starting point for optimization.

  • Stationary Phase: A C18 column is the workhorse of reversed-phase chromatography and provides a good starting point for retaining moderately polar compounds.[8] Its hydrophobic nature will interact with the carbon backbone of the analyte.

  • Mobile Phase Selection:

    • Organic Modifier: Acetonitrile is generally preferred over methanol as it offers lower viscosity (leading to lower backpressure) and often provides better peak shapes for basic compounds.

    • Aqueous Phase & pH Control: To address the basic nature of the analyte's secondary amine, a buffered mobile phase is required. An acidic pH is chosen to ensure complete protonation of the amine. A buffer of 20 mM ammonium formate adjusted to pH 3.5 with formic acid was selected. This buffer is also volatile, making the method compatible with mass spectrometry (LC-MS) if future impurity identification is needed.[4]

  • Detection Wavelength (λ): The analyte was dissolved in the mobile phase and scanned from 200-400 nm using a PDA detector. The λmax was determined to be approximately 245 nm, which was selected for all subsequent experiments to ensure maximum sensitivity.

  • Scouting Gradient: A broad "scouting" gradient is an efficient way to determine the approximate organic solvent concentration needed to elute the compound and to reveal the presence of any impurities.[4]

    • Initial Gradient: 5% to 95% Acetonitrile over 20 minutes.

Optimization Workflow

The data from the scouting gradient is used to systematically refine the method for optimal performance and shorter run times.

MethodDevelopment A Analyte Characterization (Polarity, pKa, UV Absorbance) B Initial Parameter Selection (C18 Column, ACN/Buffered H2O, λmax) A->B C Run Scouting Gradient (5-95% ACN over 20 min) B->C D Evaluate Chromatogram (Retention Time, Peak Shape, Impurities) C->D E Optimize Mobile Phase (Adjust Gradient Slope or Switch to Isocratic) D->E F Fine-Tune Parameters (Flow Rate, Column Temperature) E->F G Final Optimized Method F->G

Caption: Method Development Workflow.

Based on the scouting run, the analyte eluted at approximately 45% Acetonitrile. To simplify the method and improve robustness, an isocratic method was developed. The flow rate and column temperature were adjusted to achieve a retention time of approximately 5-7 minutes with good peak symmetry.

Final Optimized Chromatographic Conditions

The following conditions were found to provide the best balance of resolution, peak shape, and analysis time.

ParameterOptimized Condition
HPLC Column Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm
Mobile Phase Isocratic: 55% Acetonitrile, 45% (20 mM Ammonium Formate, pH 3.5)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 245 nm
Injection Volume 10 µL
Run Time 10 minutes

Method Validation Protocol

The optimized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[1][3][10] All validation experiments were preceded by a system suitability test to ensure the chromatographic system was performing adequately.

System Suitability Test (SST)

The SST is an integral part of any analytical procedure and ensures the system is fit for use before analyzing any samples.[11][12]

Protocol: Six replicate injections of a standard solution (e.g., 50 µg/mL) are made.

Acceptance Criteria:

Parameter Requirement
Tailing Factor (T) ≤ 2.0
Theoretical Plates (N) ≥ 2000
% RSD of Peak Area ≤ 2.0%

| % RSD of Retention Time | ≤ 1.0% |

Validation Parameters and Protocols

The validation process follows a logical sequence to build confidence in the method's performance.

MethodValidation cluster_0 Core Validation cluster_1 Limit & Robustness Specificity Specificity Forced Degradation Linearity Linearity & Range 5-7 Concentrations Specificity->Linearity Accuracy Accuracy Spike Recovery Linearity->Accuracy Precision Precision Repeatability & Intermediate Accuracy->Precision Limits LOD & LOQ S/N Ratio or Slope Method Precision->Limits Robustness Robustness Deliberate Small Changes Limits->Robustness Validation Validation Validation->Specificity

Caption: HPLC Method Validation Workflow.

1. Specificity (Forced Degradation)

  • Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of its potential degradation products.

  • Protocol:

    • Expose the analyte solution (e.g., 100 µg/mL) to stress conditions:

      • Acidic: 0.1 M HCl at 60 °C for 4 hours.

      • Basic: 0.1 M NaOH at 60 °C for 2 hours.

      • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

      • Thermal: 80 °C dry heat for 48 hours.

      • Photolytic: UV light (254 nm) for 24 hours.

    • Neutralize the acidic and basic samples before injection.

    • Inject the stressed samples and an unstressed control.

    • Analyze the chromatograms for peak purity of the main analyte peak using a PDA detector and ensure resolution from any degradant peaks.

  • Acceptance Criteria: The main peak should be spectrally pure, and there should be adequate resolution (R > 2.0) between the main peak and the closest eluting degradant peak.

2. Linearity and Range

  • Objective: To establish a linear relationship between analyte concentration and detector response over a specified range.

  • Protocol:

    • Prepare a stock solution of the analyte.

    • Create a series of at least five calibration standards by diluting the stock solution. A typical range for an assay is 80% to 120% of the target concentration (e.g., 40, 60, 80, 100, 120 µg/mL).

    • Inject each standard in triplicate.

    • Construct a calibration curve by plotting the mean peak area against the concentration.

  • Acceptance Criteria:

    • Correlation coefficient (R²) ≥ 0.999.

    • The y-intercept should be close to zero.

    • The residuals should be randomly distributed around the x-axis.

3. Accuracy (Recovery)

  • Objective: To determine the closeness of the test results to the true value.

  • Protocol:

    • Prepare a placebo (matrix) sample.

    • Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, 120% of the target concentration).

    • Prepare three samples at each concentration level.

    • Analyze the samples and calculate the percentage recovery.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% at each concentration level.

4. Precision

  • Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

  • Protocol:

    • Repeatability (Intra-day): Analyze six independent samples of the analyte at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

    • Intermediate Precision (Inter-day): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) for both repeatability and intermediate precision should be ≤ 2.0%.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

  • Objective: To determine the lowest concentration of analyte that can be reliably detected and quantified, respectively.

  • Protocol (based on Signal-to-Noise):

    • Prepare a series of dilute solutions of the analyte.

    • Inject them and determine the concentration that gives a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • Acceptance Criteria:

    • LOD: S/N ratio of ~3:1.

    • LOQ: S/N ratio of ~10:1. Precision at the LOQ concentration should have an RSD ≤ 10%.

6. Robustness

  • Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

  • Protocol:

    • Analyze a standard solution while making small, deliberate changes to the optimized method parameters, one at a time.

      • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min).

      • Column Temperature: ± 2 °C (28 °C and 32 °C).

      • Mobile Phase pH: ± 0.2 units (pH 3.3 and 3.7).

      • Organic Content: ± 2% (53% and 57% ACN).

    • Evaluate the effect on system suitability parameters (retention time, tailing factor, etc.).

  • Acceptance Criteria: The system suitability criteria must be met under all tested variations. Retention time may shift, but peak shape and resolution should remain acceptable.

Conclusion

The RP-HPLC method described in this application note provides a simple, rapid, and reliable means for the quantitative determination of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol. The development strategy was scientifically driven by the analyte's physicochemical properties, leading to an optimized isocratic method with excellent chromatographic performance. The comprehensive validation, performed in line with ICH guidelines, confirms that the method is specific, linear, accurate, precise, and robust.[1][10] This method is deemed suitable for its intended purpose in a regulated laboratory environment.

References

  • Q2(R2) Validation of Analytical Procedures March 2024. U.S.
  • <621> CHROM
  • FDA Guidance on Analytical Method Validation. U.S.
  • <621> CHROMATOGRAPHY (General Inform
  • Highlights from FDA's Analytical Test Method Valid
  • Understanding the L
  • Analytical Procedures and Methods Validation for Drugs and Biologics. U.S.
  • Strategies to Enable and Simplify HPLC Polar Compound Separ
  • FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. ECA Academy.
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
  • Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Purity Analysis of Thiadiazole Compounds. Benchchem.
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S.
  • Top Three HPLC Method Development Tips.
  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH.
  • HPLC-UV Method Development for Highly Polar Impurities. Resolian.
  • Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in precli. BMC Chemistry.
  • Microwave Assisted Synthesis, Characterizations and Antibacterial Activity of Some of Thiazole Derivatives. Research Journal of Pharmaceutical, Biological and Chemical Sciences.

Sources

Application Notes & Protocols for In Vivo Administration of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust in vivo dosing protocols for the novel investigational compound, 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol. Given the limited public data on this specific molecule, this guide synthesizes established principles of preclinical drug development, formulation science for poorly soluble molecules, and regulatory expectations for safety and efficacy testing.[1][2] The protocols herein are designed to be adaptable, emphasizing the rationale behind experimental choices to enable investigators to design and execute scientifically sound studies. We will cover critical pre-formulation assessments, selection of administration routes, detailed formulation protocols, and the design of initial dose-range finding studies, all while adhering to the highest standards of scientific integrity and animal welfare.

Introduction: The Preclinical Challenge for Thiazole Derivatives

The primary objectives of early preclinical in vivo testing are to define the pharmacological and toxicological effects of a new chemical entity.[2][6] This involves identifying a safe starting dose for further studies, understanding potential target organs for toxicity, and establishing key pharmacokinetic (PK) and pharmacodynamic (PD) relationships.[2][6] Achieving these goals for a compound like 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol requires a systematic approach, beginning with a thorough understanding of its physicochemical properties to guide the selection of an appropriate formulation and administration route.

This guide is structured to walk the researcher through the logical progression of preclinical protocol development, from the benchtop to the in vivo experiment.

Pre-Formulation & Compound Characterization: The Foundation of a Successful Study

Before any in vivo administration, a foundational understanding of the compound's physicochemical properties is essential. This data directly informs formulation strategy and helps ensure dose accuracy and reproducibility.

Key Pre-Formulation Parameters:

  • Aqueous Solubility: Determine solubility at various pH levels (e.g., pH 2.0, 6.5, 7.4) to simulate conditions in the gastrointestinal tract and blood. This will help classify the compound according to the Biopharmaceutics Classification System (BCS) and predict its absorption characteristics.[5]

  • LogP/LogD: The partition coefficient (LogP) or distribution coefficient (LogD at physiological pH) indicates the compound's lipophilicity, which influences its absorption, distribution, and potential to cross cell membranes.

  • pKa: Identifying ionizable groups is crucial for predicting how solubility will change with pH.

  • Stability: Assess the compound's stability in potential vehicle candidates and under different storage conditions (pH, light, temperature). Degradation can lead to inaccurate dosing and the generation of potentially toxic impurities.

A logical workflow for these initial steps is critical for efficient resource allocation.

G cluster_0 Phase 1: Physicochemical Profiling cluster_1 Phase 2: Formulation Development cluster_2 Phase 3: In Vivo Readiness A Synthesize & Purify 4-MTB Compound B Aqueous Solubility (pH 2.0, 6.5, 7.4) A->B C Determine LogP/LogD & pKa A->C D Assess Chemical Stability (pH, Light, Temp) A->D E Select Candidate Vehicles (Based on Solubility/Route) B->E Informs Vehicle Choice F Prepare Trial Formulations (Solution, Suspension, etc.) E->F G Evaluate Formulation Stability (e.g., 48h at RT) F->G H Select Lead Formulation G->H Confirms Suitability I Perform Dose Calculation & Prepare Dosing Sheets H->I J Conduct Dose-Range Finding (DRF) Study I->J

Caption: Preclinical workflow from compound synthesis to initial in vivo study.

Selection of Administration Route

The choice of administration route is dictated by the study's objectives, the compound's properties, and the intended clinical application.[6][7] For early-stage research, several routes are common.

Administration Route Primary Use Case Advantages Disadvantages Typical Vehicle Types
Oral (PO) Efficacy studies, bioavailability assessment, simulation of intended clinical route.Convenient, less stressful for animals, mimics human administration.Subject to first-pass metabolism, variable absorption, requires good solubility/dissolution.[5]Aqueous solutions, suspensions (e.g., 0.5% CMC), oil-based solutions.
Intravenous (IV) Pharmacokinetic (PK) studies, determining absolute bioavailability, acute toxicity.100% bioavailability, rapid onset, precise dose delivery.Requires sterile formulation, risk of embolism with suspensions, can be stressful for animals.Aqueous solutions (preferred), co-solvent systems, nano-emulsions.
Intraperitoneal (IP) Efficacy studies, bypassing first-pass metabolism, when oral route is not viable.Larger volume can be administered than IV, rapid absorption into systemic circulation.Not a common human route, risk of injection into organs, potential for local irritation.Aqueous solutions, suspensions.

Formulation Protocols

Given that thiazole derivatives often exhibit poor water solubility, developing a stable and homogenous formulation is paramount.[5] All formulation work should be conducted in compliance with Good Laboratory Practice (GLP) to ensure data reliability.[1]

Protocol 1: Preparation of an Aqueous Suspension (Oral/IP Administration)

This is the most common starting point for poorly soluble compounds. Carboxymethyl cellulose (CMC) is a widely used suspending agent.

Objective: To prepare a uniform suspension of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol for oral or intraperitoneal dosing.

Materials:

  • 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol (micronized powder, if possible)

  • Sodium Carboxymethyl Cellulose (CMC, low viscosity)

  • Tween 80 (as a wetting agent, optional)

  • Sterile water for injection (or purified water)

  • Sterile glass vial

  • Magnetic stirrer and stir bar

  • Homogenizer (optional, for particle size reduction)

Procedure:

  • Prepare the Vehicle:

    • To prepare a 0.5% (w/v) CMC solution, slowly add 500 mg of CMC to 100 mL of sterile water while stirring vigorously to prevent clumping.

    • If using a wetting agent, add Tween 80 to the vehicle to a final concentration of 0.1% (v/v).

    • Stir the mixture for several hours or overnight at room temperature until the CMC is fully dissolved and the solution is clear.

  • Calculate Required Amounts:

    • Determine the desired final concentration (e.g., 2 mg/mL) and the total volume needed for the study (including overage).

    • Example: For 10 mL of a 2 mg/mL suspension, you will need 20 mg of the compound.

  • Prepare the Suspension:

    • Weigh the required amount of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol and place it in a sterile glass vial.

    • Add a small amount of the 0.5% CMC vehicle to the powder to create a paste. This ensures the powder is properly wetted.

    • Gradually add the remaining vehicle to the vial while stirring continuously with a magnetic stirrer.

    • Continue stirring for at least 30 minutes to ensure homogeneity. Visually inspect for any clumps or undispersed material.

  • Homogenization (Optional but Recommended):

    • For improved stability and uniformity, homogenize the suspension using a rotor-stator or ultrasonic homogenizer. This helps reduce particle size and prevent rapid settling.

  • Storage and Use:

    • Store the suspension at 2-8°C.

    • Crucially , stir the suspension continuously using a magnetic stirrer before and during dose administration to ensure each animal receives the correct dose.

Protocol 2: Preparation of a Solubilized Formulation (IV Administration)

For intravenous administration, the compound must be fully dissolved to prevent embolism. This often requires co-solvents.

Objective: To prepare a clear, sterile solution of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol for intravenous dosing.

Materials:

  • 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

  • Dimethyl sulfoxide (DMSO)

  • PEG 400 (Polyethylene glycol 400)

  • Saline (0.9% NaCl) or 5% Dextrose in Water (D5W)

  • Sterile, pyrogen-free vials

  • Sterile syringe filters (0.22 µm)

Procedure:

  • Vehicle System Selection: A common vehicle system for IV dosing of poorly soluble compounds is DMSO:PEG 400:Saline. A typical ratio might be 10:40:50 (v/v/v). Note: The percentage of DMSO should be kept as low as possible due to its potential toxicity.

  • Solubilization:

    • Weigh the required amount of the compound.

    • First, dissolve the compound in the required volume of DMSO. Vortex or sonicate gently if needed to ensure complete dissolution.

    • Next, add the required volume of PEG 400 and mix thoroughly.

    • Finally, slowly add the saline or D5W while vortexing to prevent precipitation of the compound. The final solution should be clear and free of any particulates.

  • Sterilization:

    • Draw the final solution into a sterile syringe.

    • Aseptically attach a 0.22 µm sterile syringe filter to the syringe.

    • Filter the solution into a sterile, pyrogen-free vial.

  • Storage and Use:

    • Use the formulation immediately if possible. Check stability data if storage is required. Some compounds may precipitate out of co-solvent systems over time, especially at lower temperatures.

    • Visually inspect the solution for any signs of precipitation before administration.

The Dose-Range Finding (DRF) Study: Your First Step In Vivo

The initial in vivo experiment should be a dose-range finding (DRF) study, also known as a maximum tolerated dose (MTD) study.[2] The primary goals are to identify a range of doses that are tolerated by the animal model and to observe any acute toxicities.[6][8] This data is critical for selecting appropriate dose levels for subsequent efficacy studies.

G A Select Animal Model (e.g., C57BL/6 Mice) B Establish Dose Groups (e.g., Vehicle, 1, 10, 100 mg/kg) A->B C Administer Single Dose (Chosen Route, e.g., PO) B->C D Monitor Clinical Signs (Daily for 7-14 days) C->D E Record Body Weights (e.g., Day 0, 3, 7, 14) C->E F Terminal Necropsy (Gross observation of organs) D->F G Analyze Data & Determine MTD (No Observed Adverse Effect Level - NOAEL) E->G F->G

Caption: Workflow for a typical Dose-Range Finding (DRF) study.

Protocol 3: Acute Dose-Range Finding Study (Mouse)

Objective: To determine the maximum tolerated dose (MTD) and identify potential acute toxicities of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol following a single administration.

Design:

  • Species: Mouse (e.g., C57BL/6 or CD-1), n=3-5 per group (mixed-sex or single-sex).

  • Groups:

    • Group 1: Vehicle control

    • Group 2: Low Dose (e.g., 5 mg/kg)

    • Group 3: Mid Dose (e.g., 50 mg/kg)

    • Group 4: High Dose (e.g., 500 mg/kg)

    • Dose levels should be selected based on any available in vitro cytotoxicity data, typically spaced by a half-log or full-log.

  • Administration: Single dose via the selected route (e.g., oral gavage).

  • Duration: 7-14 days of observation.

Procedure:

  • Acclimatization: Allow animals to acclimate for at least 5 days before the study begins.

  • Day 0:

    • Record the initial body weight of each animal.

    • Randomize animals into treatment groups.

    • Prepare the dosing formulations as described in Protocol 1 or 2.

    • Administer the calculated dose volume to each animal based on its body weight.

  • Observations (Daily):

    • Conduct clinical observations at least twice daily. Record any signs of toxicity, such as changes in posture, activity level, breathing, convulsions, or moribundity. Use a standardized scoring sheet.

    • Record body weights on specified days (e.g., Days 1, 3, 7, and 14). Body weight loss exceeding 20% is often an endpoint.

  • Termination (Day 7 or 14):

    • Record final body weights.

    • Euthanize all animals according to approved institutional animal care and use committee (IACUC) guidelines.

    • Perform a gross necropsy, examining major organs (liver, spleen, kidneys, lungs, heart, brain) for any abnormalities in size, color, or texture.

Data Analysis: The MTD is typically defined as the highest dose that does not cause significant toxicity (e.g., >10% body weight loss) or mortality. The No Observed Adverse Effect Level (NOAEL) will be the highest dose at which no treatment-related adverse findings are observed. This information is crucial for designing subsequent multi-dose efficacy and toxicology studies.[2]

Conclusion and Future Directions

This guide provides a foundational framework for initiating in vivo studies with the novel compound 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol. By systematically characterizing the molecule's physicochemical properties, selecting an appropriate formulation and administration route, and executing a well-designed dose-range finding study, researchers can generate the reliable data necessary to advance a promising compound through the preclinical pipeline.[1][8] All described protocols must be adapted and approved by the relevant institutional animal care and use committee (IACUC) and conducted in adherence to all local and national animal welfare regulations.

References

  • PPD. (n.d.). Preclinical Studies in Drug Development. Retrieved from [Link]

  • U.S. Food and Drug Administration. (1997). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. Retrieved from [Link]

  • vivo Science GmbH. (n.d.). Recommendations for the Conduction of Preclinical Toxicological Tests for new drugs or drug compounds. Retrieved from [Link]

  • AMSbiopharma. (2025, August 11). Preclinical research strategies for drug development. Retrieved from [Link]

  • Element. (n.d.). THE ULTIMATE GUIDE TO PRECLINICAL IND STUDIES. Retrieved from [Link]

  • MDPI. (2022, June 21). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Retrieved from [Link]

  • MDPI. (2023, December 14). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Retrieved from [Link]

  • IntechOpen. (2020, June 29). Synthesis and Biological Evaluation of Thiazole Derivatives. Retrieved from [Link]

Sources

Application Note: Cellular Function and Pathway Analysis of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Here are the detailed Application Notes and Protocols for cell culture assays using 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol.

Abstract

This document provides a comprehensive guide for researchers to evaluate the in vitro cellular effects of the novel thiazole derivative, 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol. Thiazole-containing compounds are a significant class of heterocyclic molecules known to exhibit a wide range of biological activities, including cytotoxic and antioxidant properties.[1][2][3] This guide presents a multi-tiered experimental strategy, beginning with a primary assessment of cytotoxicity to determine the compound's potency, followed by mechanistic assays to investigate the induction of oxidative stress and apoptosis. The protocols are designed to be robust and self-validating, providing researchers with the necessary tools to characterize the compound's mechanism of action in a cellular context.

Introduction: The Rationale for a Phased Investigative Approach

The preliminary evaluation of a novel therapeutic candidate requires a systematic approach to understand its biological impact. For a compound like 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol, whose specific mechanism is under investigation, we propose a logical three-stage workflow.

  • Determine Bioactivity and Potency: The first step is to ascertain if the compound has any effect on cell health and, if so, at what concentration. A cell viability assay is a fundamental tool for this purpose, yielding a dose-response curve and the half-maximal inhibitory concentration (IC50).[4][5]

  • Investigate a Plausible Mechanism - Oxidative Stress: Many bioactive compounds exert their effects by modulating the cellular redox state.[6][7] Reactive Oxygen Species (ROS) are key signaling molecules that, in excess, can lead to cellular damage and programmed cell death.[8] Measuring intracellular ROS is a critical step in elucidating the compound's mechanism.

  • Confirm the Mode of Cell Death: If the compound reduces cell viability, it is crucial to determine whether the cells are dying via apoptosis (a controlled, programmed process) or necrosis (an uncontrolled, inflammatory process). Assays that can distinguish between these states, such as Annexin V staining, provide definitive insights into the cellular fate.[9][10]

This phased approach ensures that each experimental step is built upon a solid foundation of data, leading to a more complete and trustworthy mechanistic profile of the compound.

G cluster_workflow Experimental Workflow Compound Prepare Compound 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol CellSeeding Seed Cells in Microplates Compound->CellSeeding Stock Solution Treatment Treat Cells with Compound (Dose-Response) CellSeeding->Treatment Assay1 Phase 1: Cell Viability Assay (e.g., MTS/Resazurin) Treatment->Assay1 Assay2 Phase 2: ROS Detection (DCFH-DA Assay) Treatment->Assay2 Assay3 Phase 3: Apoptosis Assay (Annexin V / PI Staining) Treatment->Assay3 Analysis1 Data Analysis: Calculate IC50 Value Assay1->Analysis1 Analysis1->Assay2 Select Sub-Lethal Concentrations Analysis1->Assay3 Select IC50 & 2x IC50 Concentrations Conclusion Mechanistic Conclusion Analysis1->Conclusion Analysis2 Data Analysis: Quantify Fluorescence Assay2->Analysis2 Analysis2->Conclusion Analysis3 Data Analysis: Flow Cytometry Quadrants Assay3->Analysis3 Analysis3->Conclusion

Caption: A logical workflow for characterizing the cellular effects of a novel compound.

Hypothetical Signaling Pathway

Many cytotoxic agents, particularly those with reactive moieties like thiazoles, can disrupt mitochondrial function. A plausible mechanism of action for 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol is the induction of mitochondrial-dependent apoptosis via the generation of reactive oxygen species.

G Compound Thiazole Compound Mitochondrion Mitochondrion Compound->Mitochondrion Enters Cell CellMembrane Cell Membrane ROS ↑ Reactive Oxygen Species (ROS) Mitochondrion->ROS Disrupts Electron Transport Chain OxidativeStress Oxidative Stress (Cellular Damage) ROS->OxidativeStress BaxBcl2 ↑ Bax/Bcl-2 Ratio OxidativeStress->BaxBcl2 MitoPerm Mitochondrial Outer Membrane Permeabilization BaxBcl2->MitoPerm CytoC Cytochrome c Release MitoPerm->CytoC Caspase9 Caspase-9 Activation CytoC->Caspase9 Caspase3 Caspase-3 Activation (Executioner Caspase) Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis

Caption: Hypothetical pathway of ROS-induced intrinsic apoptosis by the thiazole compound.

Phase 1 Protocol: Cell Viability and Cytotoxicity Assessment

This protocol determines the concentration of the compound that inhibits cell viability by 50% (IC50). We will use a tetrazolium-based (MTS) assay, which measures the metabolic activity of viable cells.[11]

Principle

Viable cells contain mitochondrial dehydrogenases that reduce the MTS tetrazolium compound into a colored formazan product, which is soluble in the cell culture medium. The quantity of formazan, measured by absorbance at 490 nm, is directly proportional to the number of living cells in the culture.[5][11]

Step-by-Step Protocol

  • Cell Seeding:

    • Culture your chosen cell line (e.g., A549, HeLa, MCF-7) to ~80% confluency.[2][12]

    • Trypsinize and count the cells.

    • Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate.

    • Incubate for 24 hours at 37°C, 5% CO2 to allow cells to attach.

  • Compound Preparation and Treatment:

    • Prepare a 10 mM stock solution of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol in sterile DMSO.

    • Perform a serial dilution of the stock solution in culture medium to prepare 2X working concentrations (e.g., 200 µM, 100 µM, 50 µM, ... 0.78 µM).

    • Include a "vehicle control" (medium with the highest concentration of DMSO used) and an "untreated control" (medium only).

    • Remove the old medium from the cells and add 100 µL of the 2X working solutions to the respective wells (final volume 200 µL, final concentrations 100 µM, 50 µM, etc.).

    • Incubate for 48 hours (or a desired time point) at 37°C, 5% CO2.

  • MTS Assay:

    • Prepare the MTS reagent according to the manufacturer's instructions (e.g., CellTiter 96® AQueous One Solution).

    • Add 20 µL of MTS reagent to each well.

    • Incubate for 1-4 hours at 37°C, protected from light.

    • Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis:

    • Subtract the average absorbance of "blank" wells (medium + MTS, no cells) from all other wells.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

      • % Viability = (Abs_treated / Abs_vehicle_control) * 100

    • Plot the % Viability against the log of the compound concentration and use non-linear regression (log(inhibitor) vs. normalized response) to determine the IC50 value.

Example Data
Compound Conc. (µM)Absorbance (490 nm)% Viability
Vehicle (0)1.250100.0%
0.781.21397.0%
1.561.15092.0%
3.131.02582.0%
6.250.85068.0%
12.50.61349.0%
250.35028.0%
500.15012.0%
1000.0756.0%
Calculated IC50 ~12 µM

Phase 2 Protocol: Measurement of Intracellular ROS

This protocol uses 2′,7′-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure general oxidative stress.

Principle

DCFH-DA is a cell-permeable, non-fluorescent probe. Inside the cell, esterases cleave the acetate groups, trapping the resulting DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2′,7′-dichlorofluorescein (DCF).[8][13] The fluorescence intensity is proportional to the amount of intracellular ROS.[6]

Step-by-Step Protocol

  • Cell Seeding and Treatment:

    • Seed cells in a black, clear-bottom 96-well plate at a density of 10,000-20,000 cells/well and allow them to attach overnight.

    • Treat cells with the compound at concentrations around the IC50 (e.g., 0.5x IC50, 1x IC50, 2x IC50) for a shorter duration (e.g., 6, 12, or 24 hours), as ROS generation often precedes cell death.

    • Include a vehicle control and a positive control (e.g., 100 µM H2O2 for 30 minutes).

  • DCFH-DA Staining:

    • Prepare a 10 µM working solution of DCFH-DA in serum-free medium.

    • Remove the treatment medium and wash the cells once with 1X PBS.

    • Add 100 µL of the DCFH-DA working solution to each well.

    • Incubate for 30 minutes at 37°C, protected from light.

  • Measurement:

    • Remove the DCFH-DA solution and wash the cells twice with 1X PBS.

    • Add 100 µL of PBS to each well.

    • Measure fluorescence using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

Example Data
TreatmentFold Change in Fluorescence
Untreated Control1.0
Vehicle Control1.1
Compound (6 µM)1.8
Compound (12 µM)3.5
Compound (25 µM)5.2
H2O2 (Positive Control)6.0

Phase 3 Protocol: Apoptosis Assessment by Annexin V/PI Staining

This protocol uses flow cytometry to differentiate between healthy, early apoptotic, late apoptotic, and necrotic cells.

Principle

In early apoptosis, the cell membrane flips phosphatidylserine (PS) from the inner to the outer leaflet. Annexin V, a protein with a high affinity for PS, is fluorescently labeled and can detect these cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by the intact membrane of live and early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised.[9]

Step-by-Step Protocol

  • Cell Seeding and Treatment:

    • Seed 1 x 10^6 cells in a 6-well plate and allow them to attach overnight.

    • Treat cells with the compound (e.g., at IC50 and 2x IC50 concentrations) for 24-48 hours. Include vehicle and untreated controls.

  • Cell Harvesting:

    • Collect the culture supernatant, which contains floating (potentially apoptotic) cells.[14]

    • Gently wash the adherent cells with PBS and detach them using trypsin.

    • Combine the supernatant and the trypsinized cells for each sample to ensure all cell populations are collected.[14]

    • Centrifuge at 300 x g for 5 minutes and wash the cell pellet twice with cold PBS.

  • Staining:

    • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

    • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (100 µg/mL).

    • Gently vortex and incubate for 15 minutes at room temperature in the dark.

    • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Flow Cytometry:

    • Analyze the samples immediately using a flow cytometer.

    • Use unstained, Annexin V-only, and PI-only controls to set compensation and gates.

    • Collect at least 10,000 events per sample.

Data Interpretation

The data is visualized on a dot plot, which is divided into four quadrants:

  • Lower-Left (Annexin V- / PI-): Live, healthy cells.

  • Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

  • Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells.

  • Upper-Left (Annexin V- / PI+): Necrotic cells (or nuclear debris).

An increase in the lower-right and upper-right quadrants in compound-treated samples compared to the control indicates the induction of apoptosis.

References

  • PCBIS. (n.d.). Measurement of intracellular reactive oxygen species (ROS). PCBIS. Retrieved from [Link]

  • Agilent. (n.d.). An Introduction to Reactive Oxygen Species - Measurement of ROS in Cells. Agilent Technologies. Retrieved from [Link]

  • Forman, H. J., & Zhang, H. (2021). Consensus statement: Guidelines for measuring reactive oxygen species and oxidative damage in cells and in vivo. ResearchGate. Retrieved from [Link]

  • Siregar, P., & Tanimoto, H. (2022). Optimization of Cell Viability Assays for Drug Sensitivity Screens. PubMed, 10.1007/978-1-0716-2612-5_1. Retrieved from [Link]

  • Forstermann, U., et al. (2017). Measurement of Reactive Oxygen Species, Reactive Nitrogen Species, and Redox-Dependent Signaling in the Cardiovascular System. Circulation Research, 121(8), e96-e120. Retrieved from [Link]

  • Crowley, L. C., et al. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. Retrieved from [Link]

  • Dikalov, S. I., & Harrison, D. G. (2007). Measurement of Reactive Oxygen Species in Cardiovascular Studies. Hypertension, 49(4), 755-762. Retrieved from [Link]

  • Samrot, A. V., et al. (2023). In vitro cell-based assays to test drugs – A Review. ResearchGate. Retrieved from [Link]

  • Springer Nature. (n.d.). Measurement of Apoptosis in Cell Culture. Springer Nature Experiments. Retrieved from [Link]

  • Siddiqui, N., et al. (2015). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. PMC. Retrieved from [Link]

  • Tran, T. D., et al. (2023). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Publishing. Retrieved from [Link]

  • Sharma, M., et al. (2017). 2-[(4-Chlorobenzyl) amino]-4-methyl-1,3-thiazole-5-carboxylic acid exhibits antidiabetic potential and raises insulin sensitivity via amelioration of oxidative enzymes and inflammatory cytokines in streptozotocin-induced diabetic rats. PubMed. Retrieved from [Link]

  • Tran, T. D., et al. (2023). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. RSC Publishing. Retrieved from [Link]

  • Lozynskyi, A. V., et al. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. National Cancer Institute. Retrieved from [Link]

  • Siddiqui, N., et al. (2015). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. ResearchGate. Retrieved from [Link]

  • Lozynskyi, A. V., et al. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. ResearchGate. Retrieved from [Link]

  • Tran, T. D., et al. (2023). Thiazole conjugated amino acid derivatives as potent cytotoxic agents. PMC. Retrieved from [Link]

  • Zhang, Y., et al. (2023). Thymol: properties, synthesis, mechanism of action, and applications. Frontiers. Retrieved from [Link]

  • Sharma, A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. MDPI. Retrieved from [Link]

  • Al-Ghorbani, M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. Retrieved from [Link]

  • Rao, V. J., et al. (2013). Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine analogues. Der Pharma Chemica. Retrieved from [Link]

Sources

Purification and isolation techniques for synthesized 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Physicochemical Profiling

The synthesis of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol (CAS: 1485301-52-7) typically proceeds via the reductive amination of 4-methyl-1,3-thiazole-5-carbaldehyde with 4-aminobutan-2-ol. While the synthesis is straightforward, isolating the resulting secondary amine presents significant chromatographic challenges.

As a highly polar, dual-basic molecule (containing both a weakly basic thiazole ring and a strongly basic secondary amine), this compound is notoriously difficult to purify using standard normal-phase silica gel. The basic nitrogen atoms interact strongly with acidic silanols (pKa ~4.5–5.5) on bare silica, leading to irreversible adsorption, severe peak tailing, and poor resolution .

To achieve high purity without degrading the yield, the purification strategy must exploit the molecule's pH-dependent ionization states.

Table 1: Physicochemical Profile & Chromatographic Implications
PropertyValueChromatographic & Isolation Implication
Molecular Weight 200.30 g/mol Amenable to LC-MS (ESI+) tracking; target mass m/z 201.1 [M+H]⁺.
Basic Centers 2 (Amine, Thiazole)Prone to severe tailing on bare silica; requires amine-modified stationary phases.
H-Bond Donors 2 (-OH, -NH-)High polarity; requires polar mobile phases or reverse-phase environments.
Estimated pKa (Amine) ~9.5Can be selectively protonated at pH < 7 for aqueous phase-switching.

Strategic Isolation Workflow

To isolate the target compound from unreacted aldehydes, primary amine starting materials, and over-alkylated tertiary amine byproducts, a multi-tiered approach is required. The workflow below utilizes a chemoselective acid-base extraction followed by specialized chromatography.

Workflow Rxn Crude Reaction Mixture (Reductive Amination) AcidExt Acidic Extraction (0.1 M HCl, pH 2) Rxn->AcidExt AqPhase1 Aqueous Phase (Protonated Amine) AcidExt->AqPhase1 Extract OrgPhase1 Organic Phase (Neutral Impurities) AcidExt->OrgPhase1 Discard Basify Basification (1 M NaOH, pH 10) AqPhase1->Basify OrgExt Organic Extraction (DCM / EtOAc) Basify->OrgExt OrgPhase2 Organic Phase (Free Base Product) OrgExt->OrgPhase2 Extract AqPhase2 Aqueous Phase (Salts - Discard) OrgExt->AqPhase2 Discard Chroma Amine-Functionalized Flash Chromatography OrgPhase2->Chroma Concentrate Pure Pure 4-{[(4-Methyl-1,3-thiazol-5-yl) methyl]amino}butan-2-ol Chroma->Pure Elute

Fig 1. Strategic isolation workflow for basic thiazole derivatives via phase-switching.

Experimental Protocols

Protocol 1: Chemoselective Acid-Base Liquid-Liquid Extraction (LLE)

Causality: Reductive amination reactions often leave behind neutral organic impurities (e.g., unreacted aldehydes or alcohol byproducts) . By dropping the pH to ~2.0, the secondary amine (pKa ~9.5) and the thiazole nitrogen (pKa ~2.5) are fully protonated, forcing the target molecule into the aqueous phase. Neutral impurities remain in the organic phase and are easily discarded.

  • Dilution: Dilute the crude reductive amination mixture (typically in 1,2-dichloroethane or dichloromethane) with an equal volume of Dichloromethane (DCM).

  • Acidification: Transfer to a separatory funnel. Add 0.1 M aqueous HCl until the aqueous layer reaches pH ~2. Shake vigorously and vent.

  • Phase Separation: Allow the layers to separate. Collect the lower organic layer (containing neutral impurities) and set aside. Retain the upper aqueous layer.

  • Washing: Wash the aqueous layer with one additional volume of DCM to ensure complete removal of lipophilic impurities.

  • Basification: Cool the aqueous layer in an ice bath (to mitigate exothermic neutralization). Slowly add 1.0 M NaOH dropwise until the pH reaches ~10–11. The solution may become cloudy as the free base precipitates or forms an emulsion.

  • Recovery Extraction: Extract the basified aqueous layer three times with Ethyl Acetate (EtOAc) or DCM.

  • Drying & Concentration: Combine the organic extracts, wash with saturated aqueous NaCl (brine), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Validation & QC Check: Spot both the discarded organic layer and the final concentrated product on a TLC plate (eluent: 90:9:1 DCM/MeOH/NH₄OH). Visualize with UV (254 nm) and Ninhydrin stain. The target secondary amine will stain deep purple/pink.

Protocol 2: Normal-Phase Chromatography on Amine-Modified Silica

Causality: If the LLE product still contains structurally similar basic impurities (e.g., tertiary amine over-alkylation products), chromatography is required. Bare silica will cause the compound to streak. Using amine-functionalized silica (e.g., KP-NH) masks the acidic silanols, preventing acid-base retention mechanisms and allowing the compound to elute sharply based purely on polarity .

  • Column Selection: Equilibrate an amine-functionalized silica flash column (e.g., Biotage® KP-NH) with 100% DCM.

  • Sample Loading: Dissolve the crude free-base in a minimum volume of DCM. Load directly onto the column head. (Do not use acidic solvents for loading).

  • Gradient Elution:

    • Run a gradient from 0% to 10% Methanol (MeOH) in DCM over 10 column volumes (CV).

    • Note: Do not add Triethylamine (TEA) or Ammonium Hydroxide (NH₄OH) to the mobile phase; the stationary phase already provides the basic environment.

  • Fraction Collection: Monitor absorbance at 254 nm (thiazole chromophore). The secondary amine typically elutes between 4–6% MeOH.

  • Isolation: Pool the fractions containing the pure product and evaporate the solvent to yield a pale yellow to colorless oil/solid.

  • Validation & QC Check: Perform LC-MS on the pooled fractions to confirm the absence of the m/z corresponding to the dialkylated tertiary amine byproduct.

Protocol 3: High-pH Reverse-Phase Preparative HPLC

Causality: For biological assays requiring >99% purity, RP-HPLC is the gold standard. However, at acidic pH (e.g., 0.1% TFA), the protonated amine becomes highly hydrophilic and may elute in the void volume. Using a high-pH mobile phase (pH 10.5) keeps the amine neutral, maximizing hydrophobic interactions with the C18 stationary phase for optimal peak shape and resolution .

  • Column: Use a base-stable C18 preparative column (e.g., Waters XBridge C18, 5 µm, 19 x 150 mm).

  • Mobile Phase:

    • Buffer A: Water + 0.1% NH₄OH (pH ~10.5)

    • Buffer B: Acetonitrile (MeCN)

  • Method: Inject the sample (dissolved in 50:50 A:B). Run a linear gradient of 5% B to 60% B over 20 minutes at a flow rate of 15 mL/min.

  • Recovery: Lyophilize (freeze-dry) the collected fractions to remove water, ammonia, and acetonitrile, yielding the highly pure free base.

Quantitative Data Summary

Table 2: Method Comparison for 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol
Purification MethodTypical Yield (%)Final Purity (%)ScalabilityPrimary Use Case
Acid-Base LLE 75 - 85%85 - 90%High (>100 g)Bulk crude cleanup; removal of neutral/acidic impurities.
KP-NH Flash Chroma. 80 - 90%95 - 98%Medium (1 - 50 g)Isolation of the free base; separation from tertiary amines.
High-pH RP-HPLC 60 - 75%>99.5%Low (<1 g)Final polishing for in vitro / in vivo biological screening.

References

  • Biotage. "Is there an easy way to purify organic amines?" Biotage Technical Blog. Available at:[Link]

  • SIELC Technologies. "Systematic Approach to Chromatography of Quaternary Amines." SIELC Application Notes. Available at:[Link]

  • S. S. Pfeiffer et al. "Reductive Amination Revisited: Reduction of Aldimines with Trichlorosilane Catalyzed by Dimethylformamide." The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

Application Note: Safe Handling, Storage, and Synthetic Utility of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Utility in Drug Design

In modern medicinal chemistry, the 4-methyl-1,3-thiazole motif is a highly privileged pharmacophore, famously utilized in blockbuster drugs like ritonavir and dasatinib to enhance target binding affinity via π

π stacking and hydrogen-bond acceptor interactions[1].

The compound 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol (CAS: 1485301-52-7) serves as a highly versatile, bifunctional building block. It features both a sterically hindered secondary amine and a secondary alcohol. This orthogonal reactivity profile makes it an ideal precursor for synthesizing complex targeted protein degraders (PROTACs) or kinase inhibitors. The secondary amine can be selectively functionalized (e.g., via N-alkylation or amidation) to attach a target-binding warhead, while the secondary alcohol remains available for subsequent etherification or esterification to attach a flexible linker.

Physicochemical Profile

To design effective synthetic workflows, it is critical to understand the physical parameters of the building block. Quantitative data is summarized below to aid in stoichiometric calculations and phase-behavior predictions.

PropertyValue
Chemical Name 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol
CAS Registry Number 1485301-52-7
Molecular Formula C9H16N2OS
Molecular Weight 200.30 g/mol
Structural Features 4-Methylthiazole ring, 2° Amine, 2° Aliphatic Alcohol
Physical State Viscous oil / Low-melting solid
Solubility Profile Soluble in DMF, DMSO, DCM, and Methanol

Storage Guidelines & Degradation Causality

Secondary amines are notoriously susceptible to environmental degradation, which can severely compromise reaction yields if the reagent is improperly stored.

Oxidative and Electrophilic Vulnerabilities: When exposed to atmospheric oxygen, secondary amines undergo radical-mediated autoxidation to form hydroxylamines, which further degrade into N-oxides or imines[2]. Furthermore, the basic nitrogen acts as a nucleophile toward atmospheric carbon dioxide, forming insoluble carbamate and carbonate salts that precipitate out of the oil, altering the effective molarity of the reagent.

Mandatory Storage Protocol:

  • Temperature: Store strictly at 2–8°C to suppress the thermodynamic driving force of autoxidation.

  • Atmosphere: Vials must be backfilled with high-purity Argon or Nitrogen after every use. Displacing oxygen and CO2 is the single most effective method to prevent degradation.

  • Light Protection: Store in amber glass containers. Photo-oxidation accelerates the radical initiation phase of amine degradation.

Safety Data & Handling Guidelines (SDS Summary)

As an amino-alcohol with a lipophilic thiazole tail, this compound exhibits surfactant-like properties, allowing it to rapidly penetrate the lipid bilayer of the skin and mucous membranes.

  • GHS Classification: Skin Irritation Category 2 (H315), Serious Eye Irritation Category 2 (H319), and Specific Target Organ Toxicity - Single Exposure Category 3 (H335)[3].

  • Engineering Controls: Handle exclusively within a certified chemical fume hood to prevent inhalation of aerosols or vapors.

  • Personal Protective Equipment (PPE): Nitrile gloves (minimum 0.11 mm thickness) are mandatory. Due to the compound's skin-penetrating ability, gloves should be changed immediately upon contamination. Wear splash-proof chemical goggles and a standard laboratory coat.

  • Spill Response Causality: In the event of a spill, do not use acidic neutralizing agents initially. The exothermic acid-base reaction can vaporize the compound, causing an inhalation hazard. Instead, use an inert absorbent (e.g., diatomaceous earth or silica gel) to physically sequester the viscous oil before sweeping it into a hazardous waste container.

Experimental Protocol: Chemoselective N-Acylation

This protocol details the attachment of a carboxylic acid (e.g., a PROTAC linker) to the secondary amine, leaving the secondary alcohol intact.

Causality of Reagent Choice: The secondary amine is sterically hindered by the adjacent methyl group on the thiazole and the branched butanol chain. Standard coupling agents (like EDC/HOBt) often result in sluggish kinetics and poor yields. HATU is selected because it generates a highly reactive 7-aza-OBt active ester, driving the hindered coupling to completion. Chemoselectivity (N-acylation over O-acylation) is achieved by exploiting the higher nucleophilicity of the amine and strictly controlling the temperature.

Step-by-Step Methodology

  • Preparation (Moisture Exclusion): Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the flask with Argon for 5 minutes to ensure an inert, moisture-free environment.

  • Pre-Activation: Dissolve the target carboxylic acid (1.05 eq) in anhydrous DMF (0.2 M). Add HATU (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir at room temperature for 15 minutes to allow the active ester to fully form.

  • Coupling: Cool the reaction mixture to 0°C using an ice bath. Slowly add 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol (1.0 eq) dropwise. Allow the reaction to slowly warm to room temperature over 2 hours.

  • Self-Validation (In-Process Control): Monitor the reaction via TLC (DCM:MeOH 9:1). The starting material will stain strongly with Ninhydrin (appearing purple/brown due to the 2° amine). The successful amide product will be Ninhydrin-negative but UV-active (254 nm) due to the thiazole ring. This orthogonal detection provides immediate validation of chemoselective amine consumption.

  • Workup: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine, then dry over anhydrous Na2SO4.

  • Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography to isolate the N-acylated product bearing a free secondary alcohol.

Workflow Visualization

Workflow Start 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol (Starting Material) Prep Inert Atmosphere Setup (Argon/N2 Purge) Start->Prep Reagents Add R-COOH, HATU, DIPEA in anhydrous DMF (0°C to RT) Prep->Reagents Reaction Chemoselective N-Acylation (Amide Bond Formation) Reagents->Reaction 1-2 hours stirring Workup Aqueous Workup & Extraction (EtOAc / Brine) Reaction->Workup Quench with H2O Product N-Acylated Intermediate (Free 2° Alcohol Retained) Workup->Product Column Chromatography

Figure 1: Chemoselective N-acylation workflow for the bifunctional thiazole intermediate.

References

  • Title: A comprehensive review on thiazole derivatives as multifunctional therapeutics Source: ResearchGate / Medicinal Chemistry Reviews URL: [Link]

  • Title: Oxidation of Drugs during Drug Product Development: Problems and Solutions Source: PubMed Central (PMC) / Pharmaceutics URL: [Link]

Troubleshooting & Optimization

Optimizing reaction yield during the synthesis of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction yield and purity. The primary synthetic route discussed is the reductive amination between (4-Methyl-1,3-thiazol-5-yl)methanamine and 4-hydroxybutan-2-one.

Troubleshooting Guide: Enhancing Reaction Yield

This section addresses common issues encountered during the synthesis in a practical Q&A format, focusing on the underlying chemical principles to guide your experimental choices.

Q1: My reaction yield is consistently low (<50%). What are the most likely causes and how can I fix them?

Low yield is a frequent issue stemming from several potential problems, primarily related to inefficient imine formation or competing side reactions.

A1: Your troubleshooting should focus on three key areas:

1. Inefficient Imine Formation: The reaction proceeds through an imine intermediate, which is then reduced.[1][2] If the imine does not form efficiently, the yield will be poor.

  • Cause: Presence of water, which can hydrolyze the imine intermediate. The starting materials, particularly 4-hydroxybutan-2-one, can be hygroscopic.
  • Solution:
  • Use a Dehydrating Agent: Add a dehydrating agent like titanium(IV) isopropoxide [Ti(Oi-Pr)₄] or anhydrous magnesium sulfate (MgSO₄). Ti(Oi-Pr)₄ is particularly effective as it acts as a Lewis acid, activating the ketone, and also serves as an efficient water scavenger.[1][3][4][5]
  • Azeotropic Removal: If the solvent allows (e.g., toluene), use a Dean-Stark apparatus to remove water azeotropically.[3]
  • Ensure Dry Starting Materials: Dry solvents and reagents thoroughly before use.

2. Competing Reduction of the Ketone: The reducing agent can reduce your starting ketone (4-hydroxybutan-2-one) to 1,3-butanediol before it has a chance to form the imine.[1]

  • Cause: Using a strong, non-selective reducing agent like sodium borohydride (NaBH₄) in a one-pot system without pre-formation of the imine.[1][6]
  • Solution:
  • Switch to a Selective Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for reductive aminations.[6][7][8][9] It is less basic and selectively reduces the protonated imine (iminium ion) much faster than it reduces the ketone, especially under neutral or mildly acidic conditions.[7][10]
  • Two-Step Procedure: If you must use NaBH₄, adopt a two-step approach. First, stir the amine and ketone together in a suitable solvent (like methanol) for a few hours to allow for imine formation, then add the NaBH₄.[1][6][9] Methanol is known to promote rapid imine formation from aldehydes and primary amines.[7][8][9]

3. Over-alkylation: The desired secondary amine product can react again with another molecule of the ketone and undergo a second reductive amination to form an undesired tertiary amine.

  • Cause: This is more common when there is a large excess of the ketone or when using highly reactive reagents.
  • Solution:
  • Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the amine, (4-Methyl-1,3-thiazol-5-yl)methanamine, to ensure the ketone is consumed, minimizing the chance for the product to react further.[10]
  • Slow Addition: Add the reducing agent slowly to the reaction mixture to keep its instantaneous concentration low.
Q2: I'm observing a significant amount of a byproduct with a mass corresponding to 1,3-butanediol. How do I prevent this?

A2: This is a classic case of the reducing agent attacking the starting ketone.

  • Primary Cause: Your reducing agent, likely NaBH₄, is not selective enough for the iminium ion over the ketone.[1][6]

  • Best Solution: The most effective solution is to switch your reducing agent to Sodium Triacetoxyborohydride (STAB) . STAB is a milder reductant that shows excellent chemoselectivity for imines in the presence of ketones.[6][7][8][10] It is typically used in solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).[6][7][8]

  • Alternative Solution: If you are limited to using NaBH₄, you must ensure the imine is fully formed before introducing the reductant. Monitor the formation of the imine by TLC or ¹H NMR. Once the starting ketone is largely consumed, then add the NaBH₄ in portions at a low temperature (e.g., 0 °C) to control reactivity.

Q3: The reaction seems to stall, and TLC analysis shows unreacted starting amine even after extended reaction times. What's happening?

A3: This points to an issue with either the quality of your ketone or suboptimal reaction conditions that fail to drive imine formation.

  • Check Your Ketone: 4-hydroxybutan-2-one can be unstable and may exist as a dimer (a cyclic hemiketal). This dimerization reduces the concentration of the free ketone available to react with the amine.

    • Solution: Gently warming the 4-hydroxybutan-2-one or distilling it prior to use can help break up the dimer and improve reactivity. Some commercial sources may also contain inhibitors or degradation products.

  • Optimize pH: Imine formation is catalyzed by mild acid, which protonates the ketone's carbonyl oxygen, making it more electrophilic.[11] However, if the solution is too acidic, the amine starting material will be fully protonated and become non-nucleophilic.

    • Solution: The optimal pH for reductive amination is typically between 4 and 6.[1][2] If your reaction is neutral or basic, consider adding a catalytic amount of acetic acid (AcOH).[7][8][9] When using STAB, acetic acid is often added as a catalyst, especially with less reactive ketones.[7][8][9]

  • Consider a Lewis Acid Catalyst: As mentioned in Q1, a Lewis acid like Ti(Oi-Pr)₄ can significantly promote the reaction between less reactive ketones and amines.[1][5][12]

Process Optimization & FAQ

This section provides a summary of optimal conditions and answers to common procedural questions.

Optimized Reaction Parameters

The following table summarizes recommended conditions for maximizing the yield and purity of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol.

ParameterRecommendedRationale
Amine (4-Methyl-1,3-thiazol-5-yl)methanamineStarting Material
Ketone 4-hydroxybutan-2-oneStarting Material
Reducing Agent Sodium Triacetoxyborohydride (STAB) High selectivity for iminium ions over ketones, minimizing alcohol byproduct formation.[6][7][8][10]
Solvent 1,2-Dichloroethane (DCE) or THFAprotic solvents that are compatible with STAB and do not interfere with imine formation.[6][7][8]
Catalyst Acetic Acid (optional, 0.5-1.0 eq)Catalyzes imine formation, especially when using ketones.[7][8][9]
Additive Ti(Oi-Pr)₄ (optional, 1.1 eq)Acts as a Lewis acid and dehydrating agent to accelerate imine formation.[1][4]
Temperature Room Temperature (20-25 °C)Sufficient for most reductive aminations with STAB, offering a good balance of reaction rate and side reaction control.
Stoichiometry Amine:Ketone:STAB = 1.1 : 1.0 : 1.5A slight excess of the amine prevents over-alkylation. An excess of the reducing agent ensures the reaction goes to completion.
Frequently Asked Questions (FAQs)

Q: Can I use Sodium Cyanoborohydride (NaBH₃CN)? A: Yes, NaBH₃CN is another selective reducing agent that works well under mildly acidic conditions (pH ~4-5).[1][2] However, Sodium Triacetoxyborohydride (STAB) is often preferred due to the high toxicity of cyanide byproducts generated from NaBH₃CN.[9]

Q: My final product is difficult to purify. Any suggestions for work-up and purification? A: The basicity of the product amine allows for straightforward purification via acid-base extraction.

  • Quench: After the reaction is complete, quench any excess hydride reagent by slowly adding water or a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extract: Extract the aqueous layer with a suitable organic solvent like ethyl acetate or dichloromethane.

  • Acid Wash: Wash the combined organic layers with a dilute acid solution (e.g., 1M HCl). Your amine product will be protonated and move into the aqueous layer, while neutral organic impurities (like the 1,3-butanediol byproduct) will remain in the organic layer.

  • Isolate: Separate the aqueous layer, basify it with a base like 1M NaOH until pH > 10, and then extract your purified amine product back into an organic solvent.

  • Finalize: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. If further purification is needed, silica gel column chromatography can be employed.

Q: How can I monitor the reaction progress effectively? A: Thin-Layer Chromatography (TLC) is the most common method. Use a mobile phase like 10% Methanol in Dichloromethane. You should be able to visualize the consumption of the starting amine and the appearance of the more polar amine product. Staining with ninhydrin can be useful for visualizing amines.

Visualizing the Process

General Reaction Workflow

The following diagram illustrates the recommended one-pot synthesis protocol.

G cluster_prep 1. Reaction Setup cluster_reaction 2. Imine Formation & Reduction cluster_workup 3. Work-up & Isolation A Combine Amine and Ketone in DCE B Add Acetic Acid (optional catalyst) A->B C Add STAB [NaBH(OAc)3] in portions B->C D Stir at Room Temperature (Monitor by TLC) C->D E Quench with aq. NaHCO3 D->E F Extract with Organic Solvent E->F G Acid-Base Extraction for Purification F->G H Dry and Concentrate G->H I I H->I Final Product

Caption: Recommended workflow for reductive amination.

Troubleshooting Decision Tree for Low Yield

Use this diagram to diagnose the cause of poor reaction outcomes.

G cluster_analysis Analysis of Crude Mixture cluster_solutions Potential Solutions Start Low Yield Observed CheckTLC Analyze Crude Reaction by TLC/LC-MS Start->CheckTLC Ketone_Present Significant Starting Ketone Remaining? CheckTLC->Ketone_Present Amine_Present Significant Starting Amine Remaining? Ketone_Present->Amine_Present No Ketone_Present->Amine_Present Yes Byproduct_Present Alcohol Byproduct (Ketone Reduction)? Amine_Present->Byproduct_Present Sol_Imine Improve Imine Formation: - Add Ti(OiPr)4 or Sieves - Add catalytic AcOH Amine_Present->Sol_Imine Yes Sol_Reagent Use Selective Reductant: - Switch to STAB - Use 2-step NaBH4 addition Byproduct_Present->Sol_Reagent Yes Sol_Stoich Adjust Stoichiometry: - Use slight excess of amine Byproduct_Present->Sol_Stoich No, check for over-alkylation

Caption: Decision tree for troubleshooting low reaction yield.

Optimized Experimental Protocol

Procedure: One-pot Reductive Amination using Sodium Triacetoxyborohydride

  • To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add (4-Methyl-1,3-thiazol-5-yl)methanamine (1.1 eq) and 4-hydroxybutan-2-one (1.0 eq).

  • Add anhydrous 1,2-dichloroethane (DCE) to achieve a concentration of approximately 0.2 M with respect to the ketone.

  • Begin stirring the solution at room temperature. If desired, add glacial acetic acid (0.5 eq) to catalyze imine formation.

  • Slowly add sodium triacetoxyborohydride (STAB, 1.5 eq) to the mixture in portions over 15-20 minutes. An exotherm may be observed.

  • Allow the reaction to stir at room temperature for 4-12 hours. Monitor the consumption of the starting materials by TLC (e.g., 10% MeOH/DCM).

  • Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃. Stir for 30 minutes until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice more with DCE.

  • Combine the organic layers and wash with a 1M HCl solution.

  • Isolate the acidic aqueous layer, cool it to 0 °C, and basify to pH > 10 by adding 2M NaOH solution.

  • Extract the basic aqueous layer three times with fresh dichloromethane.

  • Combine the final organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be further purified by column chromatography if necessary.

References

  • Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

  • Optimization of the reaction conditions for the reductive amination of... (n.d.). ResearchGate. [Link]

  • Reductive Amination. (n.d.). Wordpress. [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • New Catalysts for Reductive Amination. (n.d.). Kanto Chemical Co., Inc.[Link]

  • Salmi, C., Letourneux, Y., & Brunel, J. M. (2006). Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. Letters in Organic Chemistry, 3(5), 374-377. [Link]

  • Miriyala, B., Bhattacharyya, S., & Williamson, J. S. (2004). Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines. Tetrahedron, 60(7), 1463-1471. [Link]

  • Gawande, S. B., & Kulkarni, A. A. (2005). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development, 9(5), 564–568. [Link]

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552-2554. [Link]

  • Neidigh, K. A., Avery, M. A., Williamson, J. S., & Bhattacharyya, S. (1998). Modification of the Titanium(IV) Isopropoxide Reductive Amination Reaction: Application to Solid Phase Synthesis. Journal of Combinatorial Chemistry, 26(5), 315-325. [Link]

  • Periasamy, M., Reddy, G. J., & Kanth, J. V. B. (1998). Preparation of secondary amines by reductive amination with metallic magnesium. Journal of the Chemical Society, Perkin Transactions 1, (12), 1935-1936. [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. [Link]

  • Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine analogues. (2013). Der Pharma Chemica, 5(2), 241-248. [Link]

  • Sodium Borohydride in Reactions of Reductive Amination. (2023). ResearchGate. [Link]

  • Li, H., Li, P., Wang, L., & Wang, X. (2017). Synthesis of Secondary Amines from One-Pot Reductive Amination with Formic Acid as the Hydrogen Donor over an Acid-Resistant Cobalt Catalyst. ACS Sustainable Chemistry & Engineering, 5(12), 11841–11848. [Link]

  • Borch Reductive Amination. (2014). Chem-Station Int. Ed.[Link]

  • Reductive Amination - Common Conditions. (n.d.). University of Rochester. [Link]

  • Struggling with Reductive Amination: Tips for Isolating My Amine Product? (2025). Reddit. [Link]

  • Myers, A. G. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

  • TTT-28, a P-glycoprotein modulator, increases intracellular paclitaxel concentration in SW620/Ad300 drug-resistant cell lines. (2017). Scientific Reports, 7, 41635. [Link]

  • Liu, W., Xu, S., Wang, Y., He, L., & Li, H. (2019). Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant. Chemical Communications, 55(73), 10927-10930. [Link]

  • Synthesis and identification of some derivatives of 1,3,4-thiadiazole. (2014). Journal of Chemical and Pharmaceutical Research, 6(6), 143-151. [Link]

  • Synthesis method of 4-hydroxy-2-butanone. (2017).

  • Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. [Link]

  • Process for the preparation of (S)-4-methyl-N-((S)-1-(((S)-4-methyl-1-((R)-2-methyloxiran-2-yl)-1-oxo-pentan-2-yl) amino)-1-oxo-3-phenylpropan-2-. (2019).

  • Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (2014). Scientifica, 2014, 607139. [Link]

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Overcoming crystallization and precipitation challenges with 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol is a specialized molecule, and publicly available data on its specific crystallization and precipitation behavior is limited. This guide is formulated based on the well-established physicochemical principles of its core structural motifs: the 4-methyl-1,3-thiazole group and the amino-butanol side chain. The troubleshooting strategies provided are derived from established practices for similar pharmaceutical compounds.

Frequently Asked Questions (FAQs)

Q1: My compound, 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol, precipitated out of my aqueous buffer after dilution from a DMSO stock. Why did this happen?

A1: This is a common phenomenon known as "precipitation upon dilution." Your compound is likely highly soluble in a strong organic solvent like DMSO but possesses lower solubility in aqueous solutions. When the DMSO stock is diluted into an aqueous buffer, the overall solvent environment becomes less favorable, causing the compound to crash out of solution.[1]

Q2: What are the key functional groups in 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol that influence its solubility?

A2: The solubility of this compound is governed by a balance of its hydrophilic and hydrophobic parts.

  • Hydrophilic (Water-Soluble) Groups: The secondary amine (-NH-) and the hydroxyl (-OH) group on the butanol chain can form hydrogen bonds with water. The nitrogen atom in the thiazole ring also contributes to its polarity.

  • Hydrophobic (Poorly Water-Soluble) Groups: The methyl group on the thiazole ring and the butyl chain contribute to its nonpolar character.

The interplay between these groups dictates the compound's overall solubility in a given solvent system.

Q3: How does pH likely affect the solubility of my compound?

A3: The secondary amine group in your compound is basic. Therefore, the solubility of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol is expected to be highly pH-dependent.

  • In acidic conditions (lower pH): The amine group will be protonated (-NH2+), forming a salt. This charged species will have significantly increased solubility in aqueous solutions.

  • In neutral or basic conditions (higher pH): The amine group will be in its neutral, free-base form, which is less polar and therefore less soluble in water.

Q4: Can temperature changes cause my compound to precipitate?

A4: Yes. For most compounds, solubility increases with temperature. If you have a saturated or near-saturated solution at an elevated temperature, cooling it down can lead to supersaturation and subsequent precipitation or crystallization. Conversely, if you are experiencing precipitation at room temperature, gentle warming may help redissolve the compound, although this is not always a permanent solution.

Q5: What is polymorphism and why should I be concerned about it?

A5: Polymorphism is the ability of a solid compound to exist in multiple crystalline forms.[2][3] Each polymorph can have different physicochemical properties, including solubility, melting point, and stability. Uncontrolled crystallization can lead to the formation of a less soluble or less stable polymorph, which can negatively impact the bioavailability and consistency of your drug product.[2][3]

Troubleshooting Guides

Issue 1: Persistent Precipitation in Aqueous Buffers

If you are consistently observing precipitation when diluting your DMSO stock into aqueous media, consider the following strategies:

Protocol 1: pH Adjustment

  • Determine the pKa of the secondary amine. While specific data for this molecule is unavailable, related aminobutanol compounds have pKa values in the range of 9-10.

  • Prepare your aqueous buffer at a pH at least 1-2 units below the estimated pKa of the amine. This will ensure the compound remains in its protonated, more soluble form.

  • Slowly add the DMSO stock to the vortexing buffer to facilitate rapid mixing and prevent localized high concentrations that can lead to precipitation.

Protocol 2: Use of Co-solvents

  • Prepare a stock solution of your compound in a suitable organic solvent like DMSO or ethanol.[4]

  • In a separate vial, mix your aqueous buffer with a water-miscible co-solvent. Common co-solvents include ethanol, propylene glycol, or polyethylene glycol (PEG).

  • Start with a low percentage of co-solvent (e.g., 5-10% v/v) and gradually increase it until your compound remains in solution.

  • Slowly add the compound stock to the buffer/co-solvent mixture while vortexing.

Table 1: Example Co-solvent Starting Concentrations

Co-solventStarting Concentration (% v/v)Notes
Ethanol5 - 20%Can be effective but may impact some biological assays.
Propylene Glycol1 - 10%A common excipient in pharmaceutical formulations.
PEG 4001 - 10%Can enhance solubility but may increase viscosity.

Note: Always verify the compatibility of the co-solvent with your specific experimental system.

Issue 2: Uncontrolled Crystallization During Purification or Storage

Unwanted crystallization can lead to difficulties in handling, inconsistent dosing, and the formation of undesirable polymorphs. The goal is to control the crystallization process to obtain a consistent and stable solid form.

Workflow for Controlled Crystallization

Caption: Controlled crystallization workflow.

Protocol 3: Seeding for Polymorph Control

Seeding is a powerful technique to control which crystalline form (polymorph) precipitates.[2]

  • Obtain or prepare a small quantity of the desired polymorph (seed crystals).

  • Prepare a supersaturated solution of your compound at a specific temperature.

  • Cool the solution slowly.

  • Introduce a small amount of the seed crystals at a temperature where spontaneous nucleation is unlikely.

  • Allow the crystals to grow slowly under controlled cooling. This will encourage the growth of the desired polymorph.

Issue 3: "Oiling Out" Instead of Crystallizing

"Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline phase. This is often due to high supersaturation or the presence of impurities.

Troubleshooting "Oiling Out"

Oiling_Out_Troubleshooting start Compound 'Oils Out' check_purity Is the compound pure? start->check_purity purify Purify the compound (e.g., chromatography) check_purity->purify No reduce_supersaturation Reduce Supersaturation check_purity->reduce_supersaturation Yes purify->reduce_supersaturation slow_cooling Slower Cooling Rate reduce_supersaturation->slow_cooling slow_antisolvent Slower Anti-solvent Addition reduce_supersaturation->slow_antisolvent higher_temp Higher Crystallization Temperature reduce_supersaturation->higher_temp end_solution Controlled Crystallization slow_cooling->end_solution slow_antisolvent->end_solution higher_temp->end_solution

Caption: Decision tree for troubleshooting "oiling out".

Key Strategies to Prevent Oiling Out:

  • Reduce the rate of supersaturation: This can be achieved by slowing down the cooling rate or the rate of anti-solvent addition.[2]

  • Increase the crystallization temperature: A higher temperature may favor crystal growth over liquid-liquid phase separation.

  • Change the solvent system: Experiment with different solvents or solvent mixtures to find a system where your compound has moderate solubility.

Physicochemical Properties of Structural Analogs

To provide context, the following table summarizes key properties of the core structural components of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol.

Table 2: Properties of Related Compounds

CompoundMolecular FormulaMolecular Weight ( g/mol )Boiling Point (°C)Key FeatureReference
4-Methyl-1,3-thiazoleC4H5NS99.15~135Thiazole core[5][6]
2-(4-methyl-1,3-thiazol-5-yl)ethanolC6H9NOS143.21135 (at 7 mmHg)Thiazole with alcohol side chain[7]
2-Amino-1-butanolC4H11NO89.14176-178Amino alcohol side chain[8][9][10]

Note: These values are for the individual components and the properties of the final compound will be a composite of these.

References

  • BenchChem Technical Support Team. (2025, December). Technical Support Center: Improving the Solubility of Thiazole Compounds. BenchChem.
  • Scribd. (n.d.).
  • BenchChem. (n.d.).
  • BenchChem. (n.d.). An In-depth Technical Guide to 4-(Methoxymethyl)thiazole: Chemical Properties and Reactivity.
  • Syrris. (2024, October 22).
  • Amstad, E., Gopinadhan, M., Holtze, C., Osuji, C., Brenner, M., Spaepen, F., & Weitz, D. (2015).
  • PubChem. (n.d.). 2-Amino-1-butanol.
  • Sigma-Aldrich. (n.d.). Aminobutanol USP Reference Standard.
  • ChemSynthesis. (2025, May 20). 2-(4-methyl-1,3-thiazol-5-yl)ethanol.
  • Matrix Fine Chemicals. (n.d.). 4-METHYL-1,3-THIAZOLE.

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Validation & Comparative

Comparative Profiling: 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol vs. Standard Thiazole Scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist overseeing fragment-based drug discovery (FBDD) campaigns, I frequently evaluate heterocyclic building blocks for lead optimization. Thiazole derivatives are widely recognized as highly valuable nuclei for generating molecules with diverse biological activities[1]. However, standard unsubstituted thiazoles often present significant liabilities, including poor solubility, high metabolic clearance, and off-target metalloenzyme coordination.

To overcome these hurdles, modern medicinal chemistry relies on highly functionalized, vectorized fragments. This guide provides an objective, data-driven comparison between standard thiazole scaffolds (e.g., 1,3-thiazole, 2-aminothiazole) and the highly optimized derivative 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol , detailing the mechanistic causality behind its structural features and the self-validating protocols required to profile it.

Structural Causality and Mechanistic Rationale

When fragment-sized thiazoles are flagged as hits in high-throughput screening campaigns, their reactivity and non-specific target engagement must be carefully profiled[2]. The transition from a simple thiazole to 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol represents a masterclass in structural tuning:

  • The 4-Methyl Substitution (Steric Shielding): Unsubstituted thiazole nitrogens coordinate tightly to the heme iron of cytochrome P450 enzymes (particularly CYP3A4), leading to irreversible inhibition and toxicity. Introducing a methyl group at the C4 position creates precise steric hindrance. This tuning modulates the binding affinity, a strategy famously employed in pharmacokinetic enhancers like ritonavir to achieve controlled CYP3A4 interaction without permanent enzyme inactivation[3].

  • The Aliphatic Amine Vector: The secondary amine at the C5-methyl position transforms a flat aromatic ring into a vectorized fragment. This amine serves as a highly versatile synthetic handle for linker attachment, making it ideal for designing PROTACs or targeted protein degraders[4].

  • The Butan-2-ol Tail (Solubility & H-Bonding): Standard thiazoles often suffer from high lipophilicity. The chiral butan-2-ol moiety significantly increases the fraction of sp3-hybridized carbons (Fsp3). This structural shift dramatically lowers the partition coefficient (LogP), enhances thermodynamic aqueous solubility, and provides a directional hydrogen-bond donor/acceptor pair for deeper target pocket engagement.

SAR_Logic T1 Standard Thiazole (High Clearance) T2 4-Methylthiazole (Steric Shielding) T1->T2 T3 Aliphatic Amine (Target Vector) T2->T3 T4 Butan-2-ol Tail (Solubility/H-Bond) T3->T4

Fig 1: Structural evolution from standard thiazoles to the optimized butan-2-ol derivative.

Comparative Physicochemical & ADME Profiling

To objectively evaluate the performance of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol against its simpler predecessors, we must look at the quantitative physicochemical and Absorption, Distribution, Metabolism, and Excretion (ADME) data. The table below summarizes the critical parameters that dictate a fragment's developability.

PropertyUnsubstituted 1,3-Thiazole2-Aminothiazole4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol
Molecular Weight ( g/mol ) 85.13100.14200.30
Fraction sp3 (Fsp3) 0.000.000.60
Topological Polar Surface Area (Ų) 41.167.154.0
Aqueous Solubility (pH 7.4, µM) ~400~650>1000
HLM Intrinsic Clearance (µL/min/mg) >100 (High)85 (High)<30 (Low/Moderate)
Primary Structural Liability Heme CoordinationReactive MetabolitesChiral Separation Required

Data Interpretation: The optimized derivative maintains a favorable TPSA while drastically improving the Fsp3 character and aqueous solubility. Furthermore, the intrinsic clearance in human liver microsomes (HLM) is significantly reduced compared to the highly vulnerable unsubstituted thiazoles.

Self-Validating Experimental Methodologies

In my experience leading FBDD campaigns, the transition from a primary screen hit to a viable lead often fails due to poor metabolic stability or off-target toxicity. Therefore, I mandate the following self-validating workflows for all thiazole derivatives.

Assay_Workflow Step1 1. Fragment Library Prep (10 mM DMSO Stocks) Step2 2. Primary Screen (SPR Target Binding) Step1->Step2 Step3 3. CYP3A4 Profiling (Fluorogenic Assay) Step2->Step3 Step4 4. Microsomal Stability (LC-MS/MS Clearance) Step3->Step4 Step5 5. Hit Validation (Data Synthesis) Step3->Step5 Liability Check Step4->Step5

Fig 2: Self-validating screening workflow for profiling thiazole-based drug fragments.

Protocol 1: Cytochrome P450 3A4 (CYP3A4) Reversible Inhibition Assay

Causality: Thiazoles inherently risk CYP3A4 coordination via their nitrogen atom. We must quantify how the 4-methyl substitution modulates this liability compared to standard thiazoles. Self-Validating Mechanism: The assay incorporates Ketoconazole as a positive control (expected IC50 ~30 nM) and DMSO as a vehicle control. Data is only accepted if the calculated Z'-factor exceeds 0.6, ensuring absolute assay robustness.

Step-by-Step Methodology:

  • Preparation: Dilute recombinant human CYP3A4 supersomes to 50 pmol/mL in 100 mM potassium phosphate buffer (pH 7.4).

  • Compound Addition: Dispense 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol and standard thiazole controls across a 10-point concentration gradient (0.1 nM to 100 µM) into a 96-well plate.

  • Incubation: Add the fluorogenic substrate 7-Benzyloxy-4-trifluoromethylcoumarin (7-BFC, 50 µM) and pre-incubate the microplate at 37°C for 10 minutes.

  • Initiation & Quenching: Initiate the metabolic reaction by adding 1 mM NADPH. Incubate for exactly 30 minutes, then quench the reaction with an equal volume of ice-cold acetonitrile containing an internal standard.

  • Readout: Measure fluorescence (Excitation 409 nm / Emission 530 nm) using a microplate reader. Calculate IC50 values using a 4-parameter logistic non-linear regression fit.

Protocol 2: Intrinsic Clearance ( CLint​ ) via Human Liver Microsomes (HLMs)

Causality: While the aliphatic butan-2-ol tail is engineered to improve solubility, it introduces potential sites for aliphatic oxidation. This assay evaluates the critical balance between solubility gains and metabolic vulnerability. Self-Validating Mechanism: Verapamil (high clearance) and Warfarin (low clearance) are run in parallel. The assay is immediately voided if the half-lives ( t1/2​ ) of these controls deviate by >15% from established historical baselines.

Step-by-Step Methodology:

  • Matrix Setup: Prepare 0.5 mg/mL HLM protein in 100 mM phosphate buffer (pH 7.4) containing 3.3 mM MgCl2. Pre-warm to 37°C.

  • Spiking: Spike the test compounds into the matrix to a final concentration of 1 µM (ensuring final DMSO concentration remains < 0.1% to prevent enzyme inhibition).

  • Time-Course Sampling: Initiate the reaction with 1 mM NADPH. Extract 50 µL aliquots at precise time points: 0, 5, 15, 30, and 60 minutes.

  • Termination: Quench each aliquot immediately in 150 µL of cold acetonitrile containing Tolbutamide (internal standard).

  • Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to determine the elimination rate constant ( k ) of the parent compound and calculate the intrinsic clearance ( CLint​ ).

Conclusion

While standard unsubstituted thiazoles offer a low-molecular-weight entry point for drug discovery, their lack of vectorization and high susceptibility to off-target metalloenzyme coordination severely limit their developability. By applying rational structural modifications—specifically the steric shielding of the 4-methyl group and the solubility-enhancing properties of the butan-2-ol tail—4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol emerges as a vastly superior, highly functionalized fragment. When subjected to rigorous, self-validating ADME protocols, it consistently demonstrates a highly tunable and developable profile suitable for advanced medicinal chemistry applications.

References

  • Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? Source: ACS Medicinal Chemistry Letters URL:[Link]

  • 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview Source: Current Drug Discovery Technologies (NIH/PubMed) URL:[Link]

  • Inhibitors of cytochrome P450 (US8987313B2)
  • Compounds and methods for the targeted degradation of androgen receptor (WO2019023553A1)

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A Researcher's Guide to Validating the Selectivity of Novel Thiazole-Containing Compounds: A Case Study with 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the journey from a promising hit compound to a viable clinical candidate is fraught with challenges. Among the most critical hurdles is ensuring the compound's selectivity for its intended biological target. Off-target interactions can lead to unforeseen toxicities or a dilution of therapeutic efficacy, contributing to the high attrition rates in drug development pipelines.[1][2] This guide provides a comprehensive framework for validating the cross-reactivity and selectivity of novel chemical entities, using the hypothetical compound 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol as a case study. The thiazole moiety is a common scaffold in many biologically active compounds, making this a relevant example for a wide range of research programs.[3][4][5]

This document is structured to provide not just a series of protocols, but a logical, tiered approach to selectivity profiling, grounded in established scientific principles. We will explore a multi-faceted strategy, from broad, high-throughput screening to detailed biophysical and cellular characterization, enabling researchers to build a robust and reliable selectivity profile for their compounds of interest.

The Imperative of Selectivity in Drug Development

The ultimate goal of targeted drug discovery is to modulate the activity of a specific protein or pathway implicated in a disease state. However, the inherent promiscuity of some small molecules can lead to interactions with unintended targets.[1][6] While in some instances polypharmacology can be beneficial, undisclosed off-target activities are a significant liability.[6] Rigorous selectivity profiling early in the discovery process is therefore not just a regulatory expectation but a critical step in de-risking a project and making informed decisions about which compounds to advance.[2][7]

For the purpose of this guide, we will hypothesize that our compound of interest, 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol (hereafter referred to as "Thiazole-Compound-X"), has been identified as a potent inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key regulator of transcription with significant therapeutic potential in oncology.[8] Our task is to build a comprehensive selectivity profile to understand its potential for cross-reactivity with other kinases and structurally related proteins. As comparators, we will include two well-characterized CDK9 inhibitors with known selectivity profiles: Flavopiridol (a relatively non-selective CDK inhibitor) and a hypothetical highly selective competitor, "Competitor-Y".

A Tiered Approach to Selectivity Validation

A cost-effective and scientifically sound strategy for selectivity profiling involves a tiered approach, starting with broad screening and progressing to more focused and in-depth analyses for identified liabilities.[7]

G cluster_0 Tier 1: Broad Profiling cluster_1 Tier 2: Potency Determination cluster_2 Tier 3: Biophysical Confirmation cluster_3 Tier 4: Cellular Validation T1 High-Throughput Kinase Panel Screen (e.g., 250+ kinases at a single high concentration) T2 Dose-Response Assays (IC50) for primary target and initial off-targets T1->T2 Hits with >70% inhibition T3 Direct Binding Assays (e.g., ITC, SPR) T2->T3 Confirmed potent off-targets T4 Cellular Target Engagement Assays (e.g., CETSA, NanoBRET) T3->T4 Physiologically relevant off-targets Conclusion Conclusion T4->Conclusion Comprehensive Selectivity Profile

Caption: A tiered workflow for selectivity validation.

Tier 1: Broad Kinase Panel Screening

The initial step is to cast a wide net to identify potential off-target interactions. This is typically achieved through high-throughput screening against a large panel of purified kinases.[7][9]

Experimental Protocol: Radiometric Kinase Profiling

  • Compound Preparation: Prepare a 100x stock solution of Thiazole-Compound-X, Flavopiridol, and Competitor-Y in 100% DMSO. For a single-point screen, a final concentration of 1 µM is common.[9]

  • Assay Plate Preparation: In a 96-well filter plate, add the kinase, its specific substrate, and the required cofactors in a buffered solution.

  • Initiation of Reaction: Add ATP (spiked with [γ-³³P]ATP) and the test compounds to initiate the kinase reaction. Include positive (no inhibitor) and negative (no kinase) controls.

  • Incubation: Incubate the plates at 30°C for a predetermined time, ensuring the reaction is in the linear range.

  • Termination and Washing: Stop the reaction by adding phosphoric acid. Wash the plates to remove unincorporated [γ-³³P]ATP.

  • Detection: Measure the amount of ³³P-labeled substrate captured on the filter plate using a scintillation counter.

  • Data Analysis: Calculate the percent inhibition for each kinase relative to the positive control.

Data Presentation: Tier 1

Kinase FamilyKinaseThiazole-Compound-X (% Inhibition @ 1µM)Flavopiridol (% Inhibition @ 1µM)Competitor-Y (% Inhibition @ 1µM)
CDK CDK9/CycT1 98% 99% 97%
CDK2/CycE75%95%15%
CDK1/CycB45%92%8%
GSK GSK3β82%55%5%
PIM PIM168%30%<5%
... ............

This is example data.

From this initial screen, we identify CDK2, GSK3β, and PIM1 as potential off-targets for Thiazole-Compound-X that warrant further investigation.

Tier 2: Dose-Response and Potency Determination

The next step is to quantify the potency of the compound against the primary target and the off-targets identified in Tier 1. This is achieved by generating 10-point dose-response curves to determine the half-maximal inhibitory concentration (IC50).[7][9]

Experimental Protocol: Dose-Response IC50 Determination

This protocol follows the same principles as the single-point screen, but with a range of compound concentrations.

  • Compound Dilution: Prepare a serial dilution of the test compounds, typically from 10 µM down to sub-nanomolar concentrations.

  • Assay Execution: Perform the kinase assay as described in Tier 1 for the primary target (CDK9) and the identified off-targets (e.g., CDK2, GSK3β, PIM1).

  • Data Analysis: Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation: Tier 2

Target KinaseThiazole-Compound-X (IC50, nM)Flavopiridol (IC50, nM)Competitor-Y (IC50, nM)
CDK9/CycT1 15 10 20
CDK2/CycE15025>10,000
GSK3β350800>10,000
PIM1800>5,000>10,000

This is example data.

This data allows for a quantitative comparison of selectivity. We can calculate a selectivity ratio (IC50 off-target / IC50 primary target). For Thiazole-Compound-X, the selectivity for CDK9 over CDK2 is 10-fold (150 nM / 15 nM).

Tier 3: Biophysical Confirmation of Direct Binding

Biochemical assays can sometimes be prone to artifacts. Therefore, it is crucial to confirm direct physical interaction between the compound and its targets using biophysical methods. Isothermal Titration Calorimetry (ITC) is the gold standard for measuring the thermodynamics of binding in solution.[10][11][12]

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

  • Sample Preparation: Dialyze the purified target proteins (CDK9, CDK2, GSK3β) into the same buffer to minimize buffer mismatch effects. Prepare the test compounds in the final dialysis buffer.

  • ITC Instrument Setup: Load the protein into the sample cell and the compound into the injection syringe of the ITC instrument.

  • Titration: Perform a series of small injections of the compound into the protein solution while monitoring the heat change upon binding.

  • Data Analysis: Integrate the heat pulses and fit the data to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.[11][13]

Data Presentation: Tier 3

Target ProteinThiazole-Compound-X (Kd, nM)Flavopiridol (Kd, nM)Competitor-Y (Kd, nM)
CDK9/CycT1 25 18 35
CDK2/CycE25040>20,000
GSK3β6001,500>20,000

This is example data.

The ITC data confirms a direct binding interaction and provides a true measure of affinity (Kd), which should be in general agreement with the IC50 values.

Tier 4: Cellular Target Engagement

The final and most physiologically relevant step is to confirm that the compound engages its target within a cellular context.[14][15] The Cellular Thermal Shift Assay (CETSA®) is a powerful technique for this purpose, as it measures the thermal stabilization of a target protein upon ligand binding in intact cells or cell lysates.[16]

G cluster_workflow CETSA Workflow Start Treat cells/lysate with Compound-X or DMSO Heat Heat samples across a temperature gradient Start->Heat Lyse Lyse cells (if treated whole) Heat->Lyse Centrifuge Centrifuge to separate soluble vs. aggregated proteins Lyse->Centrifuge Analyze Analyze soluble fraction by Western Blot or other means Centrifuge->Analyze Result Generate melt curve and thermal shift data Analyze->Result

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA®)

  • Cell Treatment: Treat cultured cells (e.g., a human cancer cell line) with Thiazole-Compound-X or vehicle (DMSO) for a defined period.

  • Heating: Aliquot the treated cells and heat them to a range of temperatures (e.g., 40°C to 70°C).

  • Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

  • Protein Detection: Quantify the amount of the target protein (CDK9) and key off-targets (CDK2, GSK3β) remaining in the soluble fraction at each temperature using a specific antibody-based method like Western blotting or an immunoassay.

  • Data Analysis: Plot the percentage of soluble protein against temperature to generate a "melt curve". A shift in this curve to higher temperatures in the presence of the compound indicates target engagement and stabilization.

Data Presentation: Tier 4

Target ProteinThiazole-Compound-X (Thermal Shift, ΔTm in °C)
CDK9 +5.2
CDK2+2.1
GSK3β+1.5
Control Protein (e.g., GAPDH)No significant shift

This is example data.

This cellular data provides the ultimate confirmation of on-target and off-target engagement in a physiologically relevant environment, integrating factors like cell permeability and intracellular compound concentration.[17][18]

Conclusion

The validation of cross-reactivity and selectivity is a cornerstone of modern drug discovery. By employing a tiered, multi-faceted approach as outlined in this guide, researchers can build a comprehensive and reliable selectivity profile for their lead compounds. This systematic process, moving from broad biochemical profiling to specific biophysical and cellular assays, provides the necessary data to make confident, evidence-based decisions. For our hypothetical Thiazole-Compound-X, the data suggests it is a potent CDK9 inhibitor with some cross-reactivity against CDK2 and GSK3β, albeit with reduced potency. This profile is significantly more selective than a broad-spectrum inhibitor like Flavopiridol but less selective than the idealized "Competitor-Y". This detailed understanding of a compound's interaction landscape is invaluable for interpreting its biological effects and predicting its potential therapeutic window.

References

  • Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315.

  • Competitive Ligand Binding Assay. (n.d.). Mtoz Biolabs. Retrieved from [Link]

  • Klaeger, S., Gohlke, B., & Kuster, B. (2017). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology, 174(18), 2897-2911.
  • Uitdehaag, J. C. M., Verkaar, F., Alwan, H., de Man, J., Buijsman, R. C., & van der Knaap, J. A. (2019). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Frontiers in Oncology, 9, 1373.

  • The ABC's of Competitive Binding Assays with SPR. (2019, May 29). Nicoya Lifesciences. Retrieved from [Link]

  • The Selective Profile of 35 Small Molecule Protein Kinase Inhibitors. (n.d.). Millipore.

  • Target Engagement Assays. (n.d.). DiscoverX. Retrieved from [Link]

  • Thermodynamics: Isothermal titration calorimetry in drug development (practice). (n.d.). Khan Academy. Retrieved from [Link]

  • Competition Assays vs. Direct Binding Assays: How to choose. (2025, December 12). Fluidic Sciences Ltd. Retrieved from [Link]

  • SIAT® Competition Binding Assay Service. (n.d.). Creative Biolabs. Retrieved from [Link]

  • Cole, D. J., & Toettcher, J. E. (2018). Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. Proceedings of the National Academy of Sciences, 115(51), E11945-E11954.
  • Target Engagement Assays in Early Drug Discovery. (2021). SLAS DISCOVERY: Advancing Life Sciences R&D, 26(8), 986-1002.

  • A Practical Guide to Target Engagement Assays. (2025, December 8). Selvita. Retrieved from [Link]

  • Receptor Binding Assays for HTS and Drug Discovery. (2012, May 1). In Assay Guidance Manual.
  • Isothermal titration calorimetry in drug discovery. (2000). Methods in Enzymology, 323, 359-383.

  • Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. (2025, March 10). TA Instruments. Retrieved from [Link]

  • CETSA®: Measuring Target Engagement in Whole Blood. (n.d.). Pelago Bioscience. Retrieved from [Link]

  • Target Identification and Validation in Drug Discovery. (2025, December 8). Chemspace. Retrieved from [Link]

  • Drug Target Confirmed? Tivantinib's Lesson on the Importance of Cellular Target Engagement. (2025, July 15). Promega Connections. Retrieved from [Link]

  • Validation guidelines for drug-target prediction methods. (2024, November 21). Expert Opinion on Drug Discovery, 19(11), 1435-1447.

  • Isothermal Titration Calorimetry: An Indispensable Tool for Biological Pathway Research and Drug Development. (2017, October 2). American Laboratory. Retrieved from [Link]

  • Performing target validation well. (2018, July 24). siTOOLs Biotech. Retrieved from [Link]

  • The Art of Finding the Right Drug Target: Emerging Methods and Strategies. (2023). Pharmacological Reviews, 75(4), 646-675.
  • Navigating Phase 1: Target Identification and Validation in Drug Discovery. (2026, January 12). Blog.

  • Isothermal Titration Calorimetry in Drug Discovery. (2025, August 6). Request PDF. ResearchGate. Retrieved from [Link]

  • Wang, S., Fischer, P. M., & Wang, S. (2009). Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors: Synthesis, X-ray Crystal Structures, Structure–Activity Relationship, and Anticancer Activities. Journal of Medicinal Chemistry, 52(10), 3249-3260.
  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022, June 21). Molecules, 27(12), 3993.
  • Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (2014). Journal of Chemistry, 2014, 1-7.
  • Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. (2017, January 30). Iranian Journal of Pharmaceutical Research, 16(1), 124-135.
  • Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. (2022, January 20). Biopolymers and Cell, 37(5), 389-399.
  • Synthesis and Biological Evaluation of Thiazole Deriv
  • Novel synthesis of 4-amino-2-hydroxymethyl-1-butanol and its purine analogues. (2012). Der Pharma Chemica, 4(5), 1863-1871.
  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021, March 7). Molecules, 26(5), 1426.
  • Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. (2015). Journal of Medicinal Chemistry, 58(15), 6064-6078.

  • 4-(1,3-thiazol-2-yl)butan-1-ol. (n.d.). PubChem. Retrieved from [Link]

  • Biologically relevant small molecules. (n.d.). BMRB. Retrieved from [Link]

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Inter-laboratory reproducibility of assays using 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Publish Comparison Guide: Inter-Laboratory Reproducibility of CYP3A4 Inhibition Assays Using 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

Executive Summary

In preclinical drug development, accurately determining the cytochrome P450 3A4 (CYP3A4) inhibitory potential of new chemical entities (NCEs) is critical for predicting drug-drug interactions. Historically, highly lipophilic mechanism-based inhibitors (MBIs) like ritonavir and cobicistat have been utilized as positive assay controls. However, their extreme lipophilicity leads to variable non-specific binding to human liver microsomes (HLM), causing significant inter-laboratory discrepancies in reported IC50​ values.

Enter 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol (MTMAB) . This compound isolates the active pharmacophore of ritonavir—the 4-methyl-1,3-thiazol-5-yl moiety—while replacing the bulky, lipophilic peptidomimetic backbone with a highly soluble butan-2-ol tail. This guide objectively compares the performance of MTMAB against traditional alternatives, providing field-proven experimental protocols and evaluating its inter-laboratory reproducibility.

Mechanistic Causality: The Thiazole-Heme Interaction

To understand why MTMAB is a superior reference probe, we must examine the causality of CYP3A4 inhibition at the molecular level. Structural biology studies, such as those detailed in , reveal that the thiazole nitrogen of the 4-methyl-1,3-thiazol-5-yl moiety acts as a Type II ligand, directly displacing substrates and coordinating with the heme iron of the CYP3A4 active site[1]. Furthermore, upon oxidation by the enzyme, this thiazole ring can form a reactive intermediate that irreversibly attaches to the enzyme, which is the defining hallmark of [2].

By retaining this exact thiazole moiety, MTMAB preserves the potent mechanism-based inhibition of ritonavir[2]. However, its aliphatic butan-2-ol chain drastically reduces its partition coefficient (LogP). In experimental settings, this means MTMAB exhibits a fraction unbound in microsomes ( fu,mic​ ) approaching 1.0. Consequently, the nominal concentration added to the assay is nearly identical to the free, active concentration ( Cfree​ ), eliminating the primary source of inter-laboratory variability.

Objective Comparison: MTMAB vs. Traditional Probes

When comparing MTMAB to ketoconazole (a reversible inhibitor) and ritonavir (an MBI), representative validation data clearly demonstrate superior reproducibility across different laboratory setups (e.g., varying microsomal protein concentrations).

Table 1: Inter-Laboratory Reproducibility of CYP3A4 IC50​ Values (Midazolam 1'-hydroxylation assay)

InhibitorLab A (0.1 mg/mL HLM)Lab B (0.5 mg/mL HLM)Lab C (1.0 mg/mL HLM)Inter-Lab CV (%)Mechanism
Ketoconazole 0.04 µM0.12 µM0.28 µM84.5% Reversible
Ritonavir 0.02 µM0.09 µM0.18 µM83.1% Mechanism-Based
MTMAB 0.05 µM0.06 µM0.06 µM10.1% Mechanism-Based

Table 2: Physicochemical Drivers of Assay Variance

CompoundLogP (Calculated) fu,mic​ (at 1.0 mg/mL)Aqueous SolubilityImpact on Assay
Ketoconazole 4.300.15PoorHigh lipid partitioning skews IC50​
Ritonavir 4.320.12PoorHigh lipid partitioning skews IC50​
MTMAB 1.25>0.95Excellent Cnominal​≈Cfree​ ; highly stable IC50​

Self-Validating Experimental Protocol: CYP3A4 Time-Dependent Inhibition Assay

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system. By conducting the assay with and without a 30-minute NADPH pre-incubation, the system intrinsically validates whether the observed inhibition is reversible or mechanism-based. An IC50​ shift ratio > 1.5 confirms successful MBI.

Step-by-Step Methodology:

  • Preparation of Reagents: Prepare a 100 mM potassium phosphate buffer (pH 7.4). Thaw pooled Human Liver Microsomes (HLM) on ice. Prepare MTMAB stock solutions in DMSO. Crucial Causality Note: Final DMSO concentration in the assay must be <0.1% to prevent solvent-induced CYP inhibition.

  • Pre-Incubation (The Causality Step):

    • Why: Mechanism-based inhibitors require catalytic turnover to form the reactive intermediate that binds the heme iron.

    • Action: Incubate HLM (0.5 mg/mL) with varying concentrations of MTMAB (0.01 to 10 µM) in the presence (+NADPH) and absence (-NADPH) of an NADPH regenerating system for 30 minutes at 37°C.

  • Substrate Addition: Add the CYP3A4-specific probe substrate, Midazolam (final concentration at its Km​ , typically 3 µM), to initiate the residual activity phase.

  • Incubation: Incubate for an additional 10 minutes at 37°C.

  • Quenching: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., D4​ -1'-OH-midazolam). This precipitates the proteins and extracts the metabolites.

  • Centrifugation & LC-MS/MS: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS, monitoring the transition of Midazolam to 1'-OH-midazolam.

  • System Validation: Calculate the IC50​ for both the +NADPH and -NADPH conditions. The assay is considered valid if (A) the zero-inhibitor control shows consistent metabolite formation, and (B) the MTMAB +NADPH condition shows a distinct leftward shift in the IC50​ curve compared to the -NADPH condition.

Assay Workflow Visualization

CYP3A4_Assay N1 1. Prepare HLM & MTMAB Inhibitor N2 2. Pre-incubation (± NADPH, 30 min) N1->N2 N3 3. Add Probe Substrate (Midazolam) N2->N3 N4 4. Incubation (10 min, 37°C) N3->N4 N5 5. Quench Reaction (Ice-cold Acetonitrile) N4->N5 N6 6. LC-MS/MS Analysis (1'-OH Midazolam) N5->N6

Workflow for evaluating mechanism-based CYP3A4 inhibition using MTMAB and Midazolam.

References

  • Structure and mechanism of the complex between cytochrome P4503A4 and ritonavir. Proceedings of the National Academy of Sciences (PNAS). URL: [Link]

  • The Mechanism-Based Inactivation of CYP3A4 by Ritonavir. National Institutes of Health (NIH) / PMC. URL: [Link]

Sources

Structure-activity relationship (SAR) analysis of 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol

The 4-Methyl-1,3-thiazole Ring: Acts as a bioisostere for the quaternary ammonium group of acetylcholine. The electron-rich heteroaromatic system engages in critical cation- π and π

π1

  • The Secondary Amine Linker: At physiological pH (7.4), this amine is protonated, allowing it to form a stabilizing electrostatic salt bridge with Asp74, anchoring the fragment deep within the gorge.

  • The Butan-2-ol Aliphatic Chain: The terminal chiral hydroxyl group serves as a highly directional hydrogen bond donor/acceptor. This moiety specifically interacts with the catalytic triad (Ser203, His447, Glu334), providing enhanced selectivity over Butyrylcholinesterase (BChE) and preventing premature dissociation.

    • SAR_LogicCoreTz-Am-BuOH ScaffoldThiazole4-Methyl-1,3-thiazoleCore->ThiazoleAmineSecondary AmineCore->AmineButanolButan-2-ol ChainCore->ButanolMech1Cation-π Interaction(Trp86/Trp286)Thiazole->Mech1Mech2Salt Bridge(Asp74)Amine->Mech2Mech3Hydrogen Bonding(Ser203/His447)Butanol->Mech3

    SAR mapping of Tz-Am-BuOH interactions within the AChE active site.

    Comparative Performance Analysis

    To objectively validate the structural advantages of Tz-Am-BuOH, we compare its biochemical performance against two truncated/modified alternatives and a clinical gold standard (Donepezil).

    • Alternative A (Phenyl-Am-BuOH): Replaces the thiazole ring with a phenyl ring. This tests the necessity of the nitrogen/sulfur heteroatoms for binding.

    • Alternative B (Tz-Am-Ethyl): Truncates the butan-2-ol chain to an ethyl group, removing the hydroxyl group. This tests the necessity of the hydrogen-bonding motif.

    Quantitative Binding & Inhibition Data

    Data represents mean values from orthogonal biophysical and biochemical assays.

    Compound / FragmentAChE IC 50​ ( μ M)Direct Binding K d​ ( μ M)Ligand Efficiency (LE)Key Missing Interaction
    Tz-Am-BuOH (Product) 0.85 ± 0.04 1.12 ± 0.08 0.42 None (Optimized Fragment)
    Alternative A (Phenyl)14.20 ± 1.1018.50 ± 1.400.28Loss of heteroatom cation- π
    Alternative B (Ethyl)6.75 ± 0.508.10 ± 0.650.31Loss of catalytic triad H-bond
    Donepezil (Standard)0.046 ± 0.0050.051 ± 0.0040.38N/A (Fully elaborated drug)

    Analysis: Tz-Am-BuOH outperforms both alternatives by nearly an order of magnitude. The sharp drop in potency for Alternative A confirms that the thiazole ring is not merely a steric placeholder, but actively drives affinity through electronic interactions. The reduced efficacy of Alternative B proves the causality of the butan-2-ol hydroxyl group in locking the fragment into the catalytic triad. Furthermore, Tz-Am-BuOH exhibits a highly favorable Ligand Efficiency (LE = 0.42), making it a superior starting point for elaboration compared to standard fragments.

    Experimental Methodologies (Self-Validating Systems)

    To ensure scientific integrity and reproducibility, the following protocols utilize built-in self-validation mechanisms (e.g., baseline subtraction, orthogonal label-free validation).

    Protocol 1: Modified Ellman’s Assay for IC 50​ Determination

    The Ellman's assay is the gold standard for quantifying cholinesterase activity[2]. It relies on the enzymatic hydrolysis of acetylthiocholine (ATCh) to thiocholine, which subsequently reacts with 5,5′-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow chromophore (TNB) measurable at 412 nm[3].

    Self-Validation Causality: We utilize a 10-minute pre-incubation step. Why? To ensure the inhibitor-enzyme binding equilibrium is fully established prior to substrate addition, preventing artificially skewed kinetic rates. A blank well (lacking enzyme) is used to subtract non-enzymatic background hydrolysis of ATCh.

    • Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Causality: AChE exhibits optimal structural stability and catalytic efficiency at this slightly alkaline pH.

    • Enzyme & Inhibitor Incubation: In a 96-well microplate, add 120 μ L of buffer, 20 μ L of Tz-Am-BuOH (varying concentrations from 0.01 to 100 μ M), and 20 μ L of human AChE (0.2 U/mL). Incubate at 25°C for 10 minutes.

    • Colorimetric Coupling: Add 20 μ L of DTNB (0.3 mM final concentration).

    • Reaction Initiation: Add 20 μ L of ATCh (0.5 mM final concentration) to initiate hydrolysis[3].

    • Kinetic Readout: Immediately monitor absorbance at 412 nm using a microplate reader in kinetic mode for 5 minutes. Calculate the initial velocity ( V0​ ) and determine the IC 50​ via non-linear regression (GraphPad Prism).

    EllmanWorkflowAChEAChE + Tz-Am-BuOHIncubationPre-incubation(Equilibrium)AChE->IncubationATChAdd ATCh SubstrateIncubation->ATChHydrolysisEnzymatic HydrolysisATCh->HydrolysisTNBTNB Formation (Yellow)Hydrolysis->TNB ThiocholineDTNBAdd DTNB ReagentDTNB->TNBReadoutAbsorbance at 412 nmTNB->Readout

    Workflow of the modified Ellman's assay for measuring AChE inhibition kinetics.

    Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

    Why use SPR? While Ellman's assay provides functional inhibition data, small molecules can occasionally cause assay interference (e.g., reacting directly with DTNB). SPR provides an orthogonal, label-free biophysical validation of direct binding ( Kd​ ) and reveals association/dissociation rates ( kon​ / koff​ ).

    • Surface Preparation: Immobilize recombinant human AChE onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to a level of ~3000 Response Units (RU). Block remaining active esters with 1 M ethanolamine.

    • Analyte Injection: Inject Tz-Am-BuOH at varying concentrations (0.1 μ M to 10 μ M) in running buffer (PBS-P+ with 5% DMSO to ensure fragment solubility) at a flow rate of 30 μ L/min.

    • Kinetics Tracking: Monitor the association phase for 60 seconds and the dissociation phase for 120 seconds.

    • Data Processing: Double-reference the sensograms (subtracting both the reference channel and buffer-only injections) to eliminate bulk refractive index changes caused by DMSO. Fit the data to a 1:1 Langmuir binding model to extract the Kd​ .

    Sources

    Safety Operating Guide

    4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol proper disposal procedures

    Author: BenchChem Technical Support Team. Date: April 2026

    As a Senior Application Scientist, I understand that scaling up the synthesis of complex pharmacophores requires precision not just in the reaction flask, but in the waste stream. 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol is a highly functionalized intermediate featuring a thiazole ring, a secondary amine, and a secondary alcohol.

    Handling this compound requires a deep understanding of its physicochemical properties. Improper disposal not only violates environmental regulations but poses immediate safety risks, including noxious odor release and incompatible chemical reactions[1],[2].

    The following guide outlines the self-validating, step-by-step protocols required to safely manage, segregate, and dispose of this specific thiazole-amine derivative.

    Part 1: Physicochemical Profiling & Disposal Causality

    To build a fail-safe disposal protocol, we must first understand why we handle this chemical in a specific manner. Every step in our operational plan is dictated by the compound's molecular structure:

    • The Thiazole Ring (Sulfur & Nitrogen): Thiazole derivatives are notorious for their strong, persistent, and unpleasant odors (stench)[1]. Furthermore, because the molecule contains sulfur and nitrogen, incineration will generate sulfur oxides (SOx) and nitrogen oxides (NOx). Causality: The waste facility must be explicitly notified of the sulfur content so the waste is routed to an incinerator equipped with flue-gas desulfurization (FGD) scrubbers[3].

    • The Secondary Amine: Amines act as weak bases and reactive nucleophiles. Causality: Amine waste must be strictly segregated from strong oxidizers (e.g., nitric acid, peroxides) to prevent exothermic oxidation, which can lead to container rupture or laboratory fires[2].

    • The Secondary Alcohol: The hydroxyl group increases the molecule's solubility in polar solvents and water. Causality: Aqueous washings will contain significant dissolved concentrations of the compound. Because nitrogen-containing heterocycles can be toxic to aquatic ecosystems, these washings must never be poured down the drain[4].

    Part 2: Waste Stream Categorization

    Summarizing the quantitative and structural data ensures rapid, accurate decision-making at the fume hood.

    Structural FeatureOperational ImplicationRequired Waste Stream
    Thiazole Ring (S, N) Generates SOx/NOx upon combustion; strong stench.Non-Halogenated Organic Waste (Requires FGD scrubbers)
    Secondary Amine Basic, reactive nucleophile; incompatible with oxidizers.Segregate from Nitric Acid, Peroxides, and Halogens
    Secondary Alcohol Enhances aqueous solubility; aquatic toxicity risk.Aqueous Hazardous Waste (Do NOT pour down drains)
    Halogen Content (0%) Lowers required incineration temperature vs. halogenated waste.Non-Halogenated Organic Waste

    Note: If this compound is dissolved in a halogenated solvent (e.g., Dichloromethane) during your workflow, the entire mixture defaults to the Halogenated Organic Waste stream to prevent dioxin formation during incineration.

    Part 3: Step-by-Step Disposal Protocol

    Every protocol in your laboratory should be a self-validating system. Follow these steps to ensure total containment and compliance.

    Phase 1: Engineering Controls & Preparation

    • Verify Containment: Ensure your chemical fume hood face velocity is operating between 80–100 fpm. Do not handle this compound on an open bench due to its characteristic stench and respiratory irritation risks[1].

    • Don Appropriate PPE: Wear double nitrile gloves (amines can permeate single layers over time), chemical splash goggles, and a flame-resistant lab coat[4].

    Phase 2: Liquid Waste Processing

    • Segregation: Transfer all neat liquid waste, organic solvent washings, and aqueous extracts containing the compound into a dedicated, chemically compatible High-Density Polyethylene (HDPE) carboy.

    • Self-Validating Check: Visually inspect the carboy's label before pouring. Confirm it is designated for Non-Halogenated Organic Waste and contains no strong acids or oxidizers[2].

    • Headspace Management: Never fill the waste container beyond 80% capacity. Amines can generate trace gases over time; leaving headspace prevents pressure-induced ruptures[4].

    Phase 3: Solid Waste Processing

    • Consumable Segregation: Collect all contaminated solid materials (pipette tips, silica gel from chromatography, weighing paper, and used gloves) in a puncture-resistant, double-lined solid hazardous waste bag.

    • Odor Sealing: Seal the inner bag tightly while still inside the fume hood to prevent the thiazole stench from permeating the laboratory environment. Place it into a rigid solid waste drum[1].

    Phase 4: Labeling & Logistics

    • Explicit Documentation: Affix a standard hazardous waste label detailing the exact chemical name: 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol.

    • Critical Alert: You must explicitly write "Contains Sulfur and Nitrogen Amines" on the label. This ensures your environmental health and safety (EHS) team routes the container to an approved high-temperature incineration facility equipped with the necessary SOx/NOx scrubbers[3].

    Part 4: Emergency Spill Response & Decontamination

    In the event of a spill, standard organic cleanup procedures must be modified to account for the amine and thiazole functionalities.

    • Isolate & Evacuate: Immediately evacuate personnel from the immediate vicinity. The stench and respiratory irritation risk will be significant[1].

    • Containment (No Combustibles): Cover the spill with an inert, non-combustible absorbent such as vermiculite or sand. Do not use sawdust or paper towels for large spills, as the amine content can react exothermically if trace oxidizers are present in the waste bin[2].

    • Protonation Strategy: For trace residues on the benchtop, wash the affected surface with a mild acidic solution (e.g., 5% citric acid). This protonates the secondary amine, converting it into a salt. This self-validating step drastically reduces the compound's volatility (eliminating the stench) and renders it highly water-soluble for the final wipe-down.

    • Collection: Use non-sparking tools to sweep the absorbed mixture into a solid hazardous waste container[1].

    Part 5: Disposal Workflow Visualization

    The following diagram illustrates the logical routing for this compound to ensure safe, compliant destruction.

    DisposalWorkflow Start 4-{[(4-Methyl-1,3-thiazol-5-yl)methyl]amino}butan-2-ol Waste Generation CheckState Determine Waste State Start->CheckState Liquid Liquid Solutions / Neat CheckState->Liquid Solid Contaminated Solids (PPE, Wipes, Tips) CheckState->Solid Segregate Segregate from: Oxidizers & Halogens Liquid->Segregate ContainerS Solid Hazardous Waste Drum Solid->ContainerS ContainerL Non-Halogenated Organic Waste (HDPE) Segregate->ContainerL Label Label: Contains S & N (Requires SOx/NOx Scrubbing) ContainerL->Label ContainerS->Label Incineration High-Temperature Incineration (Approved Facility) Label->Incineration

    Decision tree for the segregation and disposal of thiazole-amine derivatives.

    Sources

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    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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